N-Isopropyl-N-phenethylamine hydrochloride chemical properties
An In-Depth Technical Guide to the Chemical Properties of N-Isopropyl-N-phenethylamine Hydrochloride Foreword As a Senior Application Scientist, my objective extends beyond the mere presentation of data. This guide is de...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Chemical Properties of N-Isopropyl-N-phenethylamine Hydrochloride
Foreword
As a Senior Application Scientist, my objective extends beyond the mere presentation of data. This guide is designed to provide a comprehensive and practical understanding of N-Isopropyl-N-phenethylamine hydrochloride, grounded in established chemical principles. We will delve into the causality behind experimental choices and analytical interpretations, ensuring that the information presented is not only accurate but also actionable for researchers, scientists, and professionals in drug development. The protocols and data herein are structured to be self-validating, fostering a foundation of trustworthiness and scientific integrity.
Introduction and Molecular Context
N-Isopropyl-N-phenethylamine hydrochloride belongs to the broad class of phenethylamines, a structural backbone shared by many neuroactive compounds, including hormones, neurotransmitters, and synthetic drugs. Its structure consists of a phenethylamine core with an isopropyl group attached to the terminal amine. The hydrochloride salt form is common for amine-containing compounds, serving to enhance stability and aqueous solubility.[1]
It is crucial to distinguish N-Isopropyl-N-phenethylamine from its structural isomers, such as N-isopropylbenzylamine and N-isopropyl-1-phenylethylamine, as subtle structural changes can lead to significant differences in chemical and pharmacological properties.[2] N-isopropylbenzylamine, for instance, has been identified as an adulterant in illicit methamphetamine samples, chosen for its similar physical properties to methamphetamine hydrochloride.[2] This guide will focus exclusively on the N-Isopropyl-N-phenethylamine hydrochloride isomer (CAS 38449-56-8).[3][4]
Chemical and Physical Properties
A precise understanding of the physicochemical properties of a compound is fundamental for its application in research and development, influencing everything from reaction kinetics to bioavailability. The key properties of N-Isopropyl-N-phenethylamine hydrochloride are summarized below.
The synthesis of secondary amines like N-Isopropyl-N-phenethylamine typically proceeds via reductive amination. This well-established method offers high yields and selectivity. The rationale for this approach is its efficiency in forming a new carbon-nitrogen bond and reducing the intermediate imine in a single conceptual process.
A plausible and efficient pathway involves the reaction of phenylacetaldehyde with isopropylamine to form an intermediate Schiff base (imine), which is subsequently reduced to the target secondary amine. The use of a mild reducing agent like sodium borohydride is common for this step as it selectively reduces the imine without affecting the aromatic ring.[6] The final step involves reacting the free base with hydrochloric acid to precipitate the stable and water-soluble hydrochloride salt.[1]
synthesis of N-Isopropyl-N-phenethylamine hydrochloride
An In-depth Technical Guide to the Synthesis of N-Isopropyl-N-phenethylamine Hydrochloride Authored by: A Senior Application Scientist This guide provides a comprehensive, technically-grounded protocol for the synthesis...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Synthesis of N-Isopropyl-N-phenethylamine Hydrochloride
Authored by: A Senior Application Scientist
This guide provides a comprehensive, technically-grounded protocol for the synthesis of N-Isopropyl-N-phenethylamine Hydrochloride. Designed for researchers and drug development professionals, this document moves beyond a simple recitation of steps to elucidate the underlying chemical principles, justify methodological choices, and establish a framework for robust, reproducible synthesis.
Strategic Overview: The Elegance of Reductive Amination
The synthesis of N-Isopropyl-N-phenethylamine is most effectively achieved via a reductive amination pathway. This cornerstone reaction of organic chemistry offers a highly efficient and controlled method for forming carbon-nitrogen bonds.[1] The strategy involves the reaction of a primary amine (phenethylamine) with a ketone (acetone) to form an intermediate imine, which is then reduced in situ to the desired secondary amine.[2][3]
This approach is vastly superior to direct N-alkylation of phenethylamine with an isopropyl halide. Direct alkylation is notoriously difficult to control and often results in a mixture of mono- and di-alkylated products, as well as quaternary ammonium salts, leading to significant purification challenges. Reductive amination, by contrast, is a clean, high-yield reaction that largely avoids over-alkylation.[2]
The overall synthetic workflow can be visualized in three distinct phases: synthesis of the free base, its purification, and the final conversion to the hydrochloride salt.
Caption: High-level workflow for the synthesis of N-Isopropyl-N-phenethylamine HCl.
Reagents and Materials
Proper preparation begins with assembling the necessary high-purity reagents. The following table summarizes the key materials for this synthesis.
Reagent
Formula
MW ( g/mol )
Form
Key Properties
Phenethylamine
C₈H₁₁N
121.18
Liquid
Primary Amine
Acetone
C₃H₆O
58.08
Liquid
Ketone, Solvent
Sodium Borohydride
NaBH₄
37.83
Solid
Reducing Agent
Methanol
CH₃OH
32.04
Liquid
Solvent
Hydrochloric Acid
HCl
36.46
Aqueous
Acid for extraction & salt formation
Sodium Hydroxide
NaOH
40.00
Solid/Aq.
Base for extraction
Diethyl Ether
(C₂H₅)₂O
74.12
Liquid
Extraction/Crystallization Solvent
Anhydrous MgSO₄
MgSO₄
120.37
Solid
Drying Agent
The Core Reaction: Chemical Transformation
The synthesis hinges on the reductive amination of phenethylamine with acetone.
Caption: Overall reaction scheme for the synthesis.
Detailed Experimental Protocol
Safety First: This procedure must be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves, is mandatory. Sodium borohydride reacts with water and acids to produce flammable hydrogen gas.
Part A: Synthesis of N-Isopropyl-N-phenethylamine (Free Base)
Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add phenethylamine (12.1 g, 0.1 mol) and methanol (100 mL). Stir until the amine is fully dissolved.
Imine Formation: Add acetone (8.7 g, 0.15 mol, 1.5 eq) to the solution. The excess acetone drives the equilibrium towards the formation of the imine. Allow the mixture to stir at room temperature for 30 minutes.
Reduction: Cool the flask in an ice bath to 0-5 °C. In small portions over 30-45 minutes, carefully add sodium borohydride (5.7 g, 0.15 mol, 1.5 eq). Causality: Adding the reducing agent slowly and at a low temperature is critical to control the exothermic reaction and prevent the reduction of the acetone starting material before the imine has formed.[4]
Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 4 hours to ensure the complete reduction of the imine.
Quenching: Slowly and carefully add 50 mL of deionized water to the flask to quench any unreacted sodium borohydride. Vigorous bubbling (hydrogen gas evolution) will occur.
Part B: Purification via Acid-Base Extraction
This process is essential for separating the basic amine product from non-basic impurities and reaction byproducts.
Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.
Extraction: Transfer the remaining aqueous slurry to a 500 mL separatory funnel. Add 100 mL of diethyl ether and shake vigorously.
Acid Wash: Add 100 mL of 1M hydrochloric acid to the separatory funnel. Shake well. The amine product will move into the aqueous layer as its protonated hydrochloride salt, leaving non-basic impurities in the ether layer.
Separation: Drain the lower aqueous layer into a clean flask. Discard the upper ether layer.
Basification: Return the aqueous layer to the separatory funnel. Slowly add 10M sodium hydroxide solution until the pH is >12 (verify with pH paper). This deprotonates the amine salt, converting it back to the free base which is soluble in organic solvents.[5]
Final Extraction: Extract the aqueous layer three times with 75 mL portions of diethyl ether. Combine the organic extracts.
Caption: Flowchart of the acid-base extraction purification protocol.
Drying and Concentration: Dry the combined ether extracts over anhydrous magnesium sulfate, filter, and remove the diethyl ether on a rotary evaporator to yield the purified N-Isopropyl-N-phenethylamine free base as an oil.
Part C: Formation and Isolation of the Hydrochloride Salt
Dissolution: Dissolve the purified amine oil in approximately 100 mL of anhydrous diethyl ether.
Precipitation: While stirring, slowly add a solution of 2M HCl in diethyl ether dropwise. The hydrochloride salt will immediately begin to precipitate as a white solid.[6] Continue adding the HCl solution until no further precipitation is observed.
Isolation: Collect the white solid product by vacuum filtration using a Büchner funnel.
Washing and Drying: Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any residual impurities. Dry the product under vacuum to yield pure N-Isopropyl-N-phenethylamine hydrochloride.
Mechanistic Insights and Critical Parameters
The success of this synthesis relies on understanding the interplay between the reactants and conditions.
The Role of the Reducing Agent: Sodium borohydride is a mild reducing agent, ideal for this transformation.[7][8] A key consideration is its ability to also reduce the starting ketone (acetone).[4] This potential side reaction is minimized by:
Allowing sufficient time for imine formation before adding the reductant.
Performing the reduction at a low temperature to decrease the rate of ketone reduction relative to imine reduction.
Alternative: Sodium cyanoborohydride (NaBH₃CN) is a weaker reducing agent that is particularly effective because it selectively reduces the protonated iminium ion, which is more electrophilic than the starting ketone, even under the mildly acidic conditions that favor imine formation.[2] However, NaBH₃CN is highly toxic.
pH Control: The initial imine formation is catalyzed by mild acid. In this protocol, this is autocatalytic. During the work-up, the transitions between acidic and basic conditions are what enable the selective separation of the amine product.
Product Characterization and Quality Control
The identity and purity of the final product must be rigorously confirmed.
Analysis Technique
Expected Result for N-Isopropyl-N-phenethylamine HCl
¹H NMR
Signals corresponding to the aromatic protons of the phenyl group, the aliphatic protons of the ethyl and isopropyl groups, and a broad singlet for the N-H proton.
¹³C NMR
Resonances for the distinct carbons of the phenyl, ethyl, and isopropyl groups.
Mass Spectrometry (ESI+)
A molecular ion peak [M+H]⁺ corresponding to the free base (C₁₁H₁₇N) at m/z 164.14.
Melting Point
A sharp melting point consistent with literature values for the pure compound.
HPLC
A single major peak indicating high purity, allowing for quantification against a standard.[9][10]
Conclusion
The via reductive amination is a robust and efficient method suitable for laboratory and developmental scales. By understanding the reaction mechanism, carefully controlling reaction parameters, and employing a rigorous purification strategy, researchers can reliably produce this compound in high yield and purity. The self-validating nature of the acid-base extraction protocol ensures the selective isolation of the target amine, while subsequent salt formation provides a stable, crystalline solid.
References
Google Patents. (2014). CN103641724A - Synthetic method of phenylethylamine.
Wikimedia Commons. (2023). File:Synthesis of Methamphetamine via Reductive Amination from Phenylacetone.png. Retrieved from [Link]
Google Patents. (2011). US20110218312A1 - Method for producing n-isopropyl(meth)acrylamide.
Zhang, Y., et al. (2023). Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc-N-methylamine. ACS Omega.
Patsnap. (n.d.). Method for synthesizing N-isopropylbenzylamine. Retrieved from [Link]
Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]
Google Patents. (2020). CN110849985A - Method for distinguishing methamphetamine from N-isopropylamine.
Centers for Disease Control and Prevention. (n.d.). Methamphetamine and Illicit Drugs, Precursors and Adulterants on Wipes by Liquid-Liquid Extraction – NIOSH Method 9106. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]
Wang, Q., et al. (2021). Simultaneous Determination of Methamphetamine and Its Isomer N-Isopropylbenzylamine in Forensic Samples by Using a Modified LC-ESI-MS/MS Method. ResearchGate. Retrieved from [Link]
Wikipedia. (n.d.). Mescaline. Retrieved from [Link]
Wikipedia. (n.d.). Amphetamine. Retrieved from [Link]
Google Patents. (2011). CN102070461A - Synthesis method of N-methyl isopropylamine.
Bright, S. (2024). Preparation of Phenethylamines, Part 2: From Arenes and Aryl Halides. YouTube. Retrieved from [Link]
PubChem. (n.d.). N-Isopropyl-N-phenethylamine hydrochloride. Retrieved from [Link]
Organic Syntheses. (n.d.). Acetophenone, 2-amino-, hydrochloride. Retrieved from [Link]
OpenStax. (n.d.). 24.6 Synthesis of Amines. Organic Chemistry: A Tenth Edition. Retrieved from [Link]
Journal of Chemical Education. (2023). Solvent-Free Reductive Amination: An Organic Chemistry Experiment. ResearchGate. Retrieved from [Link]
Oreate AI Blog. (2026). The Role of Sodium Borohydride in Reductive Amination. Retrieved from [Link]
Rhodium.ws. (n.d.). Methamphetamine via Reductive Amination-Hydrogenolysis of P2P with N-Benzylmethylamine. Retrieved from [Link]
Spirevska, I., et al. (2012). Development and Validation of RP-HPLC Method for the Determination of Methamphetamine and Propranolol in Tablet Dosage Form. PMC - NIH. Retrieved from [Link]
Bhattacharyya, S. (1998). Facile preparation of N-methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]
Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]
Alinezhad, H., et al. (2010). Direct reductive amination of carbonyl compounds using sodium borohydride-silica chloride. TÜBİTAK Academic Journals. Retrieved from [Link]
An In-Depth Technical Guide to the Presumed Mechanism of Action of N-Isopropyl-N-phenethylamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals Abstract N-Isopropyl-N-phenethylamine hydrochloride is a substituted phenethylamine derivative. While direct pharmacological data for this specific compound...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
N-Isopropyl-N-phenethylamine hydrochloride is a substituted phenethylamine derivative. While direct pharmacological data for this specific compound is limited in publicly available literature, its structural similarity to other well-characterized phenethylamines, such as amphetamine and ephedrine, allows for the formulation of a strongly inferred mechanism of action. This guide synthesizes the current understanding of phenethylamine pharmacology to propose the likely molecular targets and cellular effects of N-Isopropyl-N-phenethylamine. It is anticipated that this compound primarily acts as a sympathomimetic agent through modulation of monoamine transporters and may also exhibit activity at the Trace Amine-Associated Receptor 1 (TAAR1). This document provides a comprehensive overview of these presumed mechanisms, supported by structure-activity relationship (SAR) data from related compounds, and details the requisite experimental protocols for the definitive elucidation of its pharmacological profile.
Introduction: The Phenethylamine Scaffold
The 2-phenethylamine backbone is a core structure in a vast array of endogenous neurotransmitters, hormones, and synthetic psychoactive compounds[1]. The endogenous catecholamines—dopamine, norepinephrine, and epinephrine—all feature this structural motif and are fundamental to a wide range of physiological and neurological processes, including mood, attention, and the fight-or-flight response. Synthetic modifications to the phenethylamine structure have given rise to a broad class of compounds with diverse pharmacological activities, from therapeutic agents like amphetamine to recreational substances.
N-Isopropyl-N-phenethylamine, as its name suggests, is a phenethylamine molecule with an isopropyl group attached to the nitrogen atom. This N-alkylation is a key structural feature that is known to influence the potency and selectivity of phenethylamines at their molecular targets.
Hypothesized Mechanisms of Action
Based on the extensive body of research on analogous compounds, the primary mechanism of action of N-Isopropyl-N-phenethylamine hydrochloride is likely multifaceted, centering on the modulation of monoaminergic neurotransmission. The two principal hypothesized mechanisms are:
Interaction with Monoamine Transporters: Inhibition of the reuptake and/or induction of the release of dopamine (DA), norepinephrine (NE), and to a lesser extent, serotonin (5-HT) via the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).
Agonism at Trace Amine-Associated Receptor 1 (TAAR1): Activation of this G-protein coupled receptor, which is known to modulate the activity of monoaminergic systems.
Interaction with Monoamine Transporters (DAT, NET, SERT)
The primary mechanism of action for many psychostimulant phenethylamines is their interaction with the presynaptic transporters responsible for clearing dopamine, norepinephrine, and serotonin from the synaptic cleft. By inhibiting this reuptake process, these compounds increase the synaptic concentration and duration of action of these neurotransmitters.
Structure-Activity Relationship (SAR) Insights:
N-Alkylation: Generally, increasing the size of the N-alkyl substituent on phenethylamines tends to decrease potency at DAT and NET while potentially increasing potency at SERT. For instance, studies on d-N-alkylated amphetamines have shown that as the N-alkyl chain length increases from methyl to butyl, the potency for producing stimulant effects decreases.
Isopropyl Group: The presence of an N-isopropyl group, as in N-isopropylamphetamine, is known to result in psychomotor stimulant effects, suggesting interaction with monoamine transporters. However, its potency is generally less than that of methamphetamine.
Based on these SAR principles, it is plausible that N-Isopropyl-N-phenethylamine is a substrate for and/or inhibitor of DAT and NET, leading to increased extracellular levels of dopamine and norepinephrine. Its activity at SERT is likely to be less pronounced.
Agonism at Trace Amine-Associated Receptor 1 (TAAR1)
TAAR1 is a G-protein coupled receptor that is activated by endogenous trace amines, including phenethylamine itself, as well as by amphetamine and its analogs. TAAR1 is expressed in brain regions associated with monoaminergic systems and its activation can modulate dopaminergic and serotonergic neurotransmission.
Activation of TAAR1 has been shown to have complex and sometimes opposing effects on monoamine systems. For example, TAAR1 activation can lead to a decrease in the firing rate of dopamine neurons, which may serve as a regulatory feedback mechanism.
Given that phenethylamine is an endogenous ligand for TAAR1, it is highly probable that N-Isopropyl-N-phenethylamine also acts as an agonist at this receptor. The functional consequences of this interaction would need to be experimentally determined but could contribute to its overall pharmacological profile.
Predicted Pharmacological Profile
Based on the available evidence from structurally related compounds, the following pharmacological profile for N-Isopropyl-N-phenethylamine hydrochloride can be predicted:
Target
Predicted Activity
Predicted Potency (relative to Amphetamine)
DAT
Reuptake Inhibitor / Releaser
Lower
NET
Reuptake Inhibitor / Releaser
Lower to Similar
SERT
Reuptake Inhibitor / Releaser
Lower / Negligible
TAAR1
Agonist
Unknown
Adrenergic Receptors
Weak / Indirect
Lower
This table represents an inferred profile and requires experimental validation.
Experimental Workflows for Pharmacological Characterization
To definitively elucidate the mechanism of action of N-Isopropyl-N-phenethylamine hydrochloride, a series of in vitro and in vivo experiments are required.
In Vitro Assays
Objective: To determine the binding affinity (Ki) of N-Isopropyl-N-phenethylamine at human DAT, NET, SERT, and TAAR1.
A detailed protocol for a competitive radioligand binding assay is as follows:
Membrane Preparation:
Culture HEK293 cells stably expressing the human transporter or receptor of interest (e.g., hDAT, hNET, hSERT, or hTAAR1).
Harvest the cells and wash with ice-cold PBS.
Resuspend the cell pellet in a homogenization buffer (e.g., 50 mM Tris-HCl, 5 mM EDTA, pH 7.4 with protease inhibitors).
Homogenize the cells using a Dounce or polytron homogenizer on ice.
Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and intact cells.
Centrifuge the resulting supernatant at 40,000 x g for 30 minutes at 4°C to pellet the membranes.
Wash the membrane pellet by resuspending in fresh homogenization buffer and repeating the centrifugation.
Resuspend the final pellet in an appropriate assay buffer and determine the protein concentration using a BCA or Bradford assay.
Binding Assay:
In a 96-well plate, combine the prepared cell membranes (typically 10-50 µg of protein per well), a fixed concentration of a suitable radioligand (e.g., [³H]WIN 35,428 for DAT, [³H]nisoxetine for NET, [³H]citalopram for SERT), and a range of concentrations of N-Isopropyl-N-phenethylamine hydrochloride.
To determine non-specific binding, a parallel set of wells should contain a high concentration of a known, non-labeled ligand for the target (e.g., cocaine for DAT).
Incubate the plates at an appropriate temperature and for a sufficient duration to reach equilibrium (e.g., 60 minutes at room temperature).
Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.
Wash the filters several times with ice-cold wash buffer to remove unbound radioligand.
Measure the radioactivity retained on the filters using a scintillation counter.
Data Analysis:
Calculate the specific binding by subtracting the non-specific binding from the total binding at each concentration of the test compound.
Plot the percentage of specific binding against the logarithm of the concentration of N-Isopropyl-N-phenethylamine.
Determine the IC50 value (the concentration of the compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor/transporter.
Diagram of Competitive Radioligand Binding Assay Workflow
Caption: Workflow for determining binding affinity using a competitive radioligand binding assay.
Objective: To determine the functional potency (IC50) of N-Isopropyl-N-phenethylamine as an inhibitor of monoamine uptake and to assess its capacity to induce neurotransmitter release.
Plate HEK293 cells stably expressing the human transporter of interest (hDAT, hNET, or hSERT) in a 96-well plate and grow to confluence.
Uptake Assay:
Wash the cells with a pre-warmed assay buffer (e.g., Krebs-Ringer-HEPES buffer).
Pre-incubate the cells with various concentrations of N-Isopropyl-N-phenethylamine hydrochloride or a reference compound for a short period (e.g., 10-20 minutes) at 37°C.
Initiate the uptake by adding a fixed concentration of a radiolabeled substrate (e.g., [³H]dopamine, [³H]norepinephrine, or [³H]serotonin).
Incubate for a short period (e.g., 5-10 minutes) at 37°C to allow for substrate uptake.
Terminate the uptake by rapidly aspirating the assay medium and washing the cells multiple times with ice-cold assay buffer.
Lyse the cells with a lysis buffer (e.g., 1% SDS).
Measure the radioactivity in the cell lysate using a scintillation counter.
Data Analysis:
Determine the IC50 value for uptake inhibition by non-linear regression analysis of the concentration-response curve.
Objective: To determine the functional potency (EC50) and efficacy of N-Isopropyl-N-phenethylamine as an agonist at TAAR1.
Methodology: cAMP Accumulation Assay
Cell Culture:
Culture HEK293 cells stably expressing human TAAR1.
cAMP Assay:
Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent the degradation of cAMP.
Stimulate the cells with various concentrations of N-Isopropyl-N-phenethylamine hydrochloride or a reference agonist (e.g., phenethylamine).
Incubate for a specified time (e.g., 30 minutes) at 37°C.
Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or AlphaScreen).
Data Analysis:
Generate a concentration-response curve and determine the EC50 value and the maximum response (Emax) relative to a full agonist.
Diagram of TAAR1 Signaling Pathway and Assay Principle
Caption: Simplified TAAR1 signaling cascade and the principle of the cAMP accumulation assay.
In Vivo Assays
Objective: To evaluate the in vivo stimulant effects of N-Isopropyl-N-phenethylamine.
Methodology: Locomotor Activity Monitoring
Animal Acclimation:
Acclimate rodents (e.g., mice or rats) to the testing environment (e.g., open-field arenas equipped with photobeam detectors).
Drug Administration:
Administer various doses of N-Isopropyl-N-phenethylamine hydrochloride or a vehicle control via an appropriate route (e.g., intraperitoneal injection).
Data Collection:
Immediately place the animals in the activity chambers and record their locomotor activity (e.g., distance traveled, rearing frequency) over a set period (e.g., 60-120 minutes).
Data Analysis:
Compare the locomotor activity of the drug-treated groups to the vehicle control group to determine if the compound has stimulant or sedative effects.
Objective: To directly measure the effect of N-Isopropyl-N-phenethylamine on extracellular levels of dopamine and norepinephrine in the brain.
Methodology: In Vivo Microdialysis
Surgical Implantation:
Surgically implant a microdialysis guide cannula into a specific brain region of interest (e.g., the nucleus accumbens or prefrontal cortex) of an anesthetized rodent.
Microdialysis Procedure:
After a recovery period, insert a microdialysis probe through the guide cannula.
Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a slow, constant rate.
Collect dialysate samples at regular intervals.
After establishing a stable baseline, administer N-Isopropyl-N-phenethylamine hydrochloride and continue collecting dialysate samples.
Neurochemical Analysis:
Analyze the concentration of dopamine, norepinephrine, and their metabolites in the dialysate samples using high-performance liquid chromatography with electrochemical detection (HPLC-ED).
Data Analysis:
Express the post-drug neurotransmitter levels as a percentage of the baseline levels to determine the effect of the compound on neurotransmitter release.
Conclusion
While a definitive mechanism of action for N-Isopropyl-N-phenethylamine hydrochloride awaits direct experimental confirmation, a strong hypothesis can be formulated based on its structural relationship to other phenethylamines. It is highly likely to function as a monoamine reuptake inhibitor and/or releaser, with a preference for the dopamine and norepinephrine transporters, and may also act as a TAAR1 agonist. The experimental workflows detailed in this guide provide a comprehensive roadmap for the thorough pharmacological characterization of this compound. The resulting data will be crucial for understanding its potential therapeutic applications and abuse liability.
References
Amphetamine. (2023). In Wikipedia. Retrieved from [Link]
Burchett, S. A., & Hicks, T. P. (2006). The mysterious trace amines: protean neuromodulators of synaptic transmission. Progress in neurobiology, 79(5-6), 223–246.
Glennon, R. A., Young, R., & Dukat, M. (2016). Structure-activity relationships of hallucinogenic phenethylamines. Pharmacology & therapeutics, 158, 1–21.
Gracia, J., et al. (2023). 2-Phenethylamines in Medicinal Chemistry: A Review. Pharmaceuticals, 16(1), 111. [Link]
Rothman, R. B., & Baumann, M. H. (2003). Monoamine transporters and psychostimulant drugs. European journal of pharmacology, 479(1-3), 23–40.
Simmler, L. D., Buser, C., Donzelli, M., Schramm, Y., Dieu, L. H., Huwyler, J., & Liechti, M. E. (2013). Pharmacological characterization of designer cathinones in vitro. British journal of pharmacology, 168(2), 458–470.
Zwart, R., et al. (2024). In Vitro Activation of Human Adrenergic Receptors and Trace Amine-Associated Receptor 1 by Phenethylamine Analogues Present in Food Supplements. International Journal of Molecular Sciences, 25(11), 5693. [Link]
-Isopropyl-2-phenylethanamine Hydrochloride
Date: October 26, 2023[1]
Chemical Identity & Stoichiometry[1][2]
N-Isopropyl-N-phenethylamine hydrochloride is a secondary amine salt derived from the phenethylamine backbone.[1] It acts as a critical positional isomer in forensic analysis (differentiating from methamphetamine and
-isopropylbenzylamine) and serves as a steric probe in Structure-Activity Relationship (SAR) studies targeting Trace Amine-Associated Receptors (TAARs).[1]
The addition of the isopropyl group at the nitrogen position introduces significant steric bulk compared to the parent phenethylamine, reducing susceptibility to Monoamine Oxidase (MAO) degradation while altering lipophilicity.
-isopropylphenethylamine is the reductive amination of phenylacetaldehyde with isopropylamine, or conversely, phenethylamine with acetone.[1] The latter is preferred in many laboratory settings due to the stability of the precursors.
Reaction Logic[1]
Imine Formation: The nucleophilic nitrogen of phenethylamine attacks the carbonyl carbon of acetone, releasing water to form a Schiff base (imine).
Reduction: The imine bond (
) is reduced to a single bond () using a selective hydride donor.[1] Sodium Borohydride () is effective here, though Sodium Cyanoborohydride () offers higher selectivity at slightly acidic pH.[1]
Experimental Protocol
Objective: Synthesis of
-isopropyl-N-phenethylamine HCl on a 10 mmol scale.
Imine Generation: Dissolve 2-phenylethylamine in anhydrous MeOH (20 mL). Add Acetone (1.0 mL, ~13 mmol) and stir at room temperature for 2 hours. Note: Molecular sieves (3Å) can be added to scavenge water and drive equilibrium.[1]
Reduction: Cool the solution to 0°C in an ice bath. Add
portion-wise over 15 minutes to prevent thermal runaway.
Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1).
Quench & Extraction: Quench with water (10 mL). Evaporate MeOH under reduced pressure. Basify the aqueous residue with NaOH (1M) to pH >12.[1] Extract with Dichloromethane (DCM) (3 x 15 mL).[1]
Salt Formation: Dry combined organic layers over
.[1] Filter and evaporate to yield the crude free base oil.[1] Dissolve oil in minimal diethyl ether and add conc. HCl dropwise (or HCl in dioxane) until precipitation is complete.[1]
Purification: Recrystallize the resulting solid from Isopropanol/Ether.
Process Visualization
Caption: Step-wise reductive amination pathway from phenethylamine precursor to final hydrochloride salt.
Analytical Characterization
Validating the molecular structure requires distinguishing the compound from its isomers (e.g.,
Caption: Analytical decision matrix for distinguishing N-isopropylphenethylamine from structural isomers.
Pharmacological & Safety Context
Structure-Activity Relationship (SAR)
The
-isopropyl substitution creates a "steric shield" around the nitrogen atom.[1]
MAO Resistance: Unlike primary phenethylamines, the secondary isopropyl amine is a poor substrate for Monoamine Oxidase A and B (MAO-A/B).[1] This extends the metabolic half-life of the compound in biological systems.[1]
Receptor Affinity: The bulky isopropyl group often reduces affinity for the serotonin 5-HT2A receptor compared to
-benzyl analogs (like the NBOMe series), but may retain affinity for Trace Amine-Associated Receptor 1 (TAAR1), acting as a neuromodulator.[1]
Handling Precautions[1]
Hygroscopicity: The HCl salt is hygroscopic.[1] It must be stored in a desiccator at -20°C to prevent hydrolysis or "oiling out."[1]
Safety: As a phenethylamine derivative, it should be treated as a potential irritant and centrally active substance.[1] Use standard PPE (gloves, fume hood) to avoid inhalation of fine dust.[1]
References
Santa Cruz Biotechnology. N-Isopropyl-N-phenethylamine hydrochloride (CAS 38449-56-8) Product Data.[1][2] Retrieved from [1]
PubChem. Compound Summary: N-Isopropyl-N-phenethylamine hydrochloride.[1][3][4] National Library of Medicine.[1] Retrieved from [1]
Abdel-Magid, A. F., et al. (1996).[1] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][5] Journal of Organic Chemistry.[1][5] (Standard protocol reference for reductive amination).
Couchman, L., & Morgan, P. E. (2011). LC-MS analysis of phenethylamines. Drug Testing and Analysis.[1] (Reference for mass spectral fragmentation patterns).
An In-Depth Technical Guide to the Structural Analogs of N-Isopropyl-N-phenethylamine Hydrochloride Executive Summary The phenethylamine scaffold is a cornerstone of neuropharmacology, forming the basis for endogenous ne...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Structural Analogs of N-Isopropyl-N-phenethylamine Hydrochloride
Executive Summary
The phenethylamine scaffold is a cornerstone of neuropharmacology, forming the basis for endogenous neurotransmitters and a vast array of synthetic psychoactive compounds.[1][2] This guide provides a detailed technical exploration of N-Isopropyl-N-phenethylamine hydrochloride and its structural analogs. We delve into the synthesis, structure-activity relationships (SAR), pharmacological mechanisms, and analytical methodologies pertinent to this chemical class. By examining the causal relationships between molecular structure and biological activity, this document serves as a comprehensive resource for researchers engaged in neuroscience, medicinal chemistry, and drug development. We will explore how modifications to the N-alkyl group, the phenyl ring, and the ethylamine backbone give rise to compounds with diverse pharmacological profiles, ranging from central nervous system stimulants to potent serotonergic agonists.[1] Methodological integrity is emphasized through detailed, field-proven protocols for synthesis, analysis, and in vitro evaluation, providing a self-validating framework for experimental design.
The Phenethylamine Core: A Privileged Scaffold in Neuropharmacology
The phenethylamine structure, consisting of a phenyl ring connected to an amino group by a two-carbon chain, is a fundamental motif in biologically active molecules.[1] Nature utilizes this scaffold for key monoamine neurotransmitters, including dopamine, norepinephrine, and epinephrine, which regulate a multitude of physiological and cognitive processes. Synthetic chemists have systematically modified this core structure to create a wide spectrum of drugs targeting the central nervous system (CNS).[1][2] These modifications can occur at three primary locations: the phenyl ring, the ethylamine sidechain, and the amino group, giving rise to distinct classes of compounds such as amphetamines (α-methyl substitution), cathinones (β-keto substitution), and the N-substituted analogs that are the focus of this guide.[1]
N-Isopropyl-N-phenethylamine: The Index Compound
N-Isopropyl-N-phenethylamine serves as our foundational compound. While not as extensively studied as its amphetamine or N-methyl counterparts, its structure provides a crucial starting point for understanding how N-substitution with a branched alkyl group influences pharmacological activity.
Synthesis and Chemical Properties
The synthesis of N-Isopropyl-N-phenethylamine and its analogs is most commonly and efficiently achieved through reductive amination . This cornerstone reaction of medicinal chemistry involves the condensation of a primary amine (phenethylamine) with a ketone (acetone, in this case) to form an intermediate imine (or Schiff base), which is then reduced in situ to the desired secondary amine.[3][4]
Causality of Experimental Choice: Reductive amination is favored due to its high yield, operational simplicity, and the wide availability of starting materials. The use of mild reducing agents like sodium borohydride (NaBH₄) avoids the harsh conditions and equipment requirements of methods like high-pressure catalytic hydrogenation, making it suitable for broad laboratory use.[3][5]
The resulting freebase is an oil that is typically converted to its hydrochloride salt by reaction with hydrochloric acid.[6] This salt form enhances stability, increases the melting point, and improves water solubility, making it easier to handle, purify, and formulate for experimental use.[6]
Pharmacological & Toxicological Profile
While data on N-Isopropyl-N-phenethylamine itself is limited, the pharmacology of closely related structures provides critical insights. For instance, N-isopropylbenzylamine, an isomer of methamphetamine, has been identified as an adulterant in illicit drug markets and is known to induce cytotoxicity.[7] Studies on this compound showed it causes cell death in neuronal cell lines with IC₅₀ values in the 1-3 mM range, a toxic effect linked to the upregulation of neuronal nitric oxide synthase (nNOS) and increased intracellular nitric oxide (NO).[7] This suggests that N-alkylated phenethylamines can possess significant biological activity and potential toxicity, warranting careful investigation.
A Systematic Exploration of Structural Analogs
The true pharmacological diversity of this class emerges from systematic structural modifications. The logical relationship between these modifications and their resulting biological activities is a central theme of this guide.
Diagram: Structure-Activity Relationship Logic
Caption: Logical flow from the core scaffold to pharmacological effects.
Phenyl Ring Substitutions: Tuning for Serotonergic Activity
Adding substituents to the phenyl ring is a powerful strategy for modulating receptor affinity and selectivity. Extensive structure-activity relationship (SAR) studies have shown that substitutions at the 2, 4, and 5 positions are particularly impactful.
2,5-Dimethoxy Motif: The inclusion of methoxy groups at the 2 and 5 positions is a hallmark of many hallucinogenic phenethylamines (the "2C" series).[2] This motif appears to orient the molecule favorably within the binding pocket of the serotonin 5-HT₂ₐ receptor, a key target for psychedelic effects.[8]
4-Position Substitution: The substituent at the 4-position is critical for potency. Small, nonpolar groups like halogens (I, Br, Cl) or short alkyl chains generally increase affinity for 5-HT₂ₐ/₂c receptors.[4][9] Conversely, hydrogen-bond donors (e.g., -OH, -NH₂) at this position tend to decrease affinity.[4]
N-Group Modifications: From Simple Alkyls to Complex Aryls
Early studies suggested that N-alkylation with simple groups (methyl, ethyl) diminished the activity of hallucinogenic phenethylamines.[4] However, the discovery that larger, more complex N-substituents could dramatically increase potency revolutionized the field.
N-Benzyl Substitution: The addition of an N-benzyl group, particularly one substituted with electron-donating groups like methoxy, can increase 5-HT₂ₐ receptor binding affinity and functional activity by several orders of magnitude.[4] This led to the development of the potent "NBOMe" series of compounds.[8] The benzyl group is thought to engage with additional residues (e.g., Phe339, Phe340) in the receptor binding pocket, anchoring the ligand more effectively.[8]
Sidechain Modifications: The Amphetamine Analogs
Substitution on the ethylamine sidechain has profound pharmacological consequences.
α-Methylation: The addition of a methyl group at the alpha-carbon (the carbon adjacent to the nitrogen) creates the amphetamine scaffold.[10] This single modification has two critical effects:
MAO Resistance: It sterically hinders metabolism by monoamine oxidase (MAO), the primary enzyme responsible for degrading phenethylamines, thereby increasing the compound's duration of action.[11]
Enhanced Stimulant Activity: It significantly enhances the compound's ability to act as a releasing agent at dopamine (DAT) and norepinephrine (NET) transporters.[12]
Methodologies for Synthesis, Analysis, and Evaluation
A robust research program requires validated, reproducible methodologies. The following protocols represent industry-standard practices for working with this class of compounds.
Diagram: Experimental Workflow
Caption: A typical workflow for novel analog development.
Protocol: Synthesis via Reductive Amination
This protocol describes the synthesis of an N-alkylated phenethylamine from a phenethylamine hydrochloride salt and a corresponding aldehyde or ketone.
Objective: To synthesize a secondary amine via indirect reductive amination.
Imine Formation: To a suspension of the phenethylamine hydrochloride (1.0 mmol) and the carbonyl compound (1.1 equiv) in EtOH (10 mL), add Et₃N (1.0 equiv). The triethylamine acts as a base to liberate the free amine from its hydrochloride salt, enabling it to react.
Stir the reaction at room temperature for 1-3 hours. Monitor the formation of the imine intermediate by Thin Layer Chromatography (TLC). The disappearance of the starting materials indicates completion.
Reduction: Cool the reaction mixture in an ice bath. Cautiously add NaBH₄ (2.0 equiv) portion-wise. The borohydride is a selective reducing agent that will reduce the C=N double bond of the imine to a C-N single bond without affecting the phenyl ring.
Allow the reaction to warm to room temperature and stir for an additional 30-60 minutes.
Workup: Concentrate the reaction mixture under reduced pressure to remove the ethanol.
Partition the residue between CH₂Cl₂ (30 mL) and H₂O (30 mL).
Isolate the organic layer. Extract the aqueous layer twice more with CH₂Cl₂ (2 x 15 mL).
Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude freebase amine.
Salt Formation: Dissolve the crude amine in a minimal amount of CH₂Cl₂. Add 1M HCl in diethyl ether dropwise until precipitation ceases.
Collect the resulting solid precipitate (the hydrochloride salt) by vacuum filtration, wash with cold diethyl ether, and dry in a vacuum oven.
Protocol: Analytical Characterization by GC-MS
Objective: To confirm the identity and purity of the synthesized analog. Chiral analysis requires derivatization.
Materials:
Synthesized compound
S-(-)-N-(trifluoroacetyl)-prolyl chloride (TFAPC) for chiral derivatization[13]
Appropriate organic solvent (e.g., ethyl acetate)
GC-MS instrument with a non-polar capillary column (e.g., DB-5ms)
Procedure:
Sample Preparation (Achiral): Prepare a 1 mg/mL solution of the synthesized hydrochloride salt in a suitable solvent like methanol.
Sample Preparation (Chiral): To analyze enantiomers, derivatize the amine. Evaporate a solution of the amine to dryness. Add a solution of TFAPC in an aprotic solvent. Heat gently to complete the reaction, forming diastereomeric amides that can be separated on a standard achiral column.[13]
Injection: Inject 1 µL of the prepared solution into the GC-MS.
GC Conditions (Typical):
Inlet Temperature: 250°C
Oven Program: Start at 100°C, hold for 2 min, ramp at 15°C/min to 280°C, hold for 5 min.
Carrier Gas: Helium, constant flow.
MS Conditions (Typical):
Ion Source: Electron Ionization (EI) at 70 eV.
Scan Range: 40-550 m/z.
Data Analysis: Compare the obtained mass spectrum with the expected fragmentation pattern for the target molecule. The purity can be estimated from the peak area in the total ion chromatogram (TIC). For chiral analysis, the ratio of the two diastereomer peaks indicates the enantiomeric composition.
Pharmacological Mechanisms and In Vitro Evaluation
The biological effects of phenethylamine analogs are primarily driven by their interactions with monoamine transporters and G-protein coupled receptors (GPCRs).
Monoamine Transporter Interactions
Many phenethylamines, especially amphetamine analogs, function as substrates for the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters. They can act as either reuptake inhibitors (blocking the transporter) or releasing agents (being transported into the cell and causing reverse transport of neurotransmitters). This distinction is critical to their pharmacological profile.
Stimulants (e.g., amphetamine) are typically potent releasing agents at DAT and NET.[10][12]
Entactogens (e.g., MDMA) are often potent SERT releasing agents.
Serotonin 5-HT₂ₐ Receptor Agonism
The hallucinogenic effects of many phenethylamine analogs are mediated by their agonist activity at the serotonin 5-HT₂ₐ receptor, a Gq-coupled GPCR.[9][14]
Diagram: Simplified 5-HT₂ₐ Signaling Pathway
Caption: Agonist binding at 5-HT₂ₐ activates the Gq pathway.
Protocol: In Vitro Dopamine Transporter (DAT) Uptake Assay
Objective: To determine the potency of an analog to inhibit dopamine reuptake.
Materials:
HEK293 cells stably expressing human DAT (hDAT).
Test compound stock solution (e.g., 10 mM in DMSO).
[³H]Dopamine (radioligand).
Assay buffer (e.g., Krebs-Ringer-HEPES).
Scintillation vials and scintillation fluid.
Microplate-based cell harvester and liquid scintillation counter.
Procedure:
Cell Plating: Seed the hDAT-expressing cells into 24- or 96-well plates and grow to confluence.[15]
Assay Preparation: On the day of the experiment, wash the cells with warm assay buffer.
Compound Addition: Prepare serial dilutions of the test compound in assay buffer. Add the diluted compound to the wells. Include wells for "total uptake" (buffer only) and "non-specific uptake" (a high concentration of a known potent DAT inhibitor, e.g., GBR-12909).
Initiate Uptake: Add a fixed concentration of [³H]Dopamine to all wells to initiate the uptake reaction.
Incubation: Incubate the plate at room temperature for a set time (e.g., 10 minutes). The short incubation ensures measurement of the initial uptake rate.
Terminate Uptake: Rapidly terminate the reaction by aspirating the assay medium and washing the cells multiple times with ice-cold buffer. The cold temperature immediately stops all transporter activity.
Cell Lysis & Counting: Lyse the cells (e.g., with 0.1 M NaOH) and transfer the lysate to scintillation vials. Add scintillation fluid, and quantify the amount of radioactivity taken up by the cells using a liquid scintillation counter.
Data Analysis: Calculate the specific uptake by subtracting the non-specific counts from all other counts. Plot the percent inhibition of specific uptake versus the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of compound that inhibits 50% of dopamine uptake).
Metabolism and Toxicology
The metabolic fate of phenethylamines is a critical determinant of their duration of action and toxic potential.
Primary Metabolic Pathways: The primary route of metabolism for simple phenethylamines is oxidative deamination by MAO, converting them to inactive phenylacetic acid derivatives.[11] Other significant pathways include N-dealkylation, hydroxylation of the phenyl ring, and N-acetylation.[14][16] As noted, α-methylation provides resistance to MAO.[11]
Toxicological Concerns: Over-activation of the sympathetic nervous system can lead to sympathomimetic toxicity, characterized by tachycardia, hypertension, and hyperthermia.[2] Compounds with high serotonergic activity carry a risk of serotonin syndrome, especially when combined with other serotonergic drugs.[2]
Table 1: Representative Pharmacological Data of Phenethylamine Analogs
The N-Isopropyl-N-phenethylamine scaffold and its analogs represent a rich chemical space with profound implications for neuroscience and medicine. The principles of SAR outlined in this guide demonstrate how rational, iterative modifications to the core structure can be used to fine-tune activity towards specific molecular targets. Future research should focus on developing analogs with improved selectivity for specific receptor subtypes or transporter proteins, which could lead to novel therapeutic agents with fewer off-target effects. Furthermore, comprehensive metabolic and toxicological profiling of novel analogs using modern in vitro and in silico models is essential to ensure their safety and predict their in vivo behavior. The continued exploration of this versatile chemical class promises to yield new tools for probing the complexities of the central nervous system and may pave the way for the next generation of neurological therapeutics.
References
Patsnap. (2020). Method for synthesizing N-isopropylbenzylamine. Retrieved from [Link]
Google Patents. (2014). CN103641725A - Preparation method of phenylethylamine.
Hansen, M., et al. (2014). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. ACS Chemical Neuroscience, 5(3), 243-249. Available from: [Link]
Wikipedia. (n.d.). Mescaline. Retrieved from [Link]
Wikipedia. (n.d.). Substituted phenethylamine. Retrieved from [Link]
Lee, H., et al. (2023). Structure-Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor. Biomolecules & Therapeutics, 31(1), 87-97. Available from: [Link]
Ispas, A., et al. (2022). 2-Phenethylamines in Medicinal Chemistry: A Review. Pharmaceuticals, 15(2), 185. Available from: [Link]
Wang, F., et al. (2022). N-isopropylbenzylamine, a methamphetamine mimics, produces toxicity via increasing nitric oxide in vitro. Toxicology, 479, 153337. Available from: [Link]
Kim, J., et al. (2021). Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship. Biomolecules & Therapeutics, 29(4), 441-448. Available from: [Link]
University of Virginia School of Medicine. (2024). ToxTalks: Phenethylamines. Blue Ridge Poison Center. Retrieved from [Link]
Wikipedia. (n.d.). Amphetamine. Retrieved from [Link]
Dyck, L. E., et al. (1989). Discriminative stimulus properties of beta-phenylethylamine, deuterated beta-phenylethylamine, phenylethanolamine and some metabolites of phenylethylamine in rodents. Pharmacology Biochemistry and Behavior, 32(2), 529-534. Available from: [Link]
Musacchio, E., & MacMillan, D. W. C. (2020). Synthesis of β-Phenethylamines via Ni/Photoredox Cross-Electrophile Coupling of Aliphatic Aziridines and Aryl Iodides. Journal of the American Chemical Society, 142(16), 7401-7407. Available from: [Link]
Drug Enforcement Administration. (2015). Schedules of Controlled Substances: Extension of Temporary Placement of Three Synthetic Phenethylamines in Schedule I. Federal Register, 80(219), 70659-70661. Available from: [Link]
Mosier, P. D., et al. (2019). β-Phenylethylamine and various monomethylated and para-halogenated analogs. Acute toxicity studies in mice. Toxicology Letters, 300, 1-6. Available from: [Link]
Blough, B. E., et al. (2014). Amphetamine-like Neurochemical and Cardiovascular Effects of α-Ethylphenethylamine Analogs Found in Dietary Supplements. Journal of Pharmacology and Experimental Therapeutics, 351(2), 379-387. Available from: [Link]
Tao, Q. F., & Zeng, S. (2002). Analysis of enantiomers of chiral phenethylamine drugs by capillary gas chromatography/mass spectrometry/flame-ionization detection and pre-column chiral derivatization. Journal of Biochemical and Biophysical Methods, 54(1-3), 103-113. Available from: [Link]
Wang, Y., et al. (2025). Metabolism study of two phenethylamine - derived new psychoactive substances using in silico, in vivo, and in vitro approaches. Archives of Toxicology. Available from: [Link]
ResearchGate. (2025). Metabolism study of two phenethylamine − derived new psychoactive substances using in silico, in vivo, and in vitro approaches | Request PDF. Retrieved from [Link]
An In-depth Technical Guide to N-Isopropyl-N-phenethylamine: Synthesis, Pharmacology, and Analytical Considerations
Abstract N-Isopropyl-N-phenethylamine is a substituted phenethylamine compound that has garnered interest within the scientific community. This technical guide provides a comprehensive overview of its discovery and histo...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
N-Isopropyl-N-phenethylamine is a substituted phenethylamine compound that has garnered interest within the scientific community. This technical guide provides a comprehensive overview of its discovery and history, chemical properties, synthesis methodologies, and known pharmacological and toxicological profiles. Particular emphasis is placed on distinguishing it from its structural isomer, N-isopropylbenzylamine, with which it is often confused in both scientific and forensic contexts. This document also details analytical techniques for its unambiguous identification and discusses its legal status and potential for future research. This guide is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this specific phenethylamine derivative.
Introduction: A Tale of Two Isomers
The 2-phenethylamine framework is a cornerstone in medicinal chemistry, forming the backbone of numerous endogenous neurotransmitters like dopamine and norepinephrine, as well as a vast array of synthetic compounds.[1] The exploration of derivatives of this structure has been a continuous effort in the search for novel therapeutic agents.[2][3] N-Isopropyl-N-phenethylamine emerges from this broad field of research.
A critical point of clarification in the scientific literature is the distinction between N-Isopropyl-N-phenethylamine and its structural isomer, N-isopropylbenzylamine. While both share the same molecular formula, their atomic arrangements differ, leading to distinct chemical and pharmacological properties.[4] N-isopropylbenzylamine has gained notoriety as an adulterant in or a substitute for illicit methamphetamine, leading to a significant body of research on its detection and toxicology.[4][5][6] Conversely, N-Isopropyl-N-phenethylamine is primarily encountered as a research chemical or an intermediate in organic synthesis.[7] The frequent conflation of these two compounds necessitates careful and precise identification in any research or analytical endeavor.
This guide will focus exclusively on N-Isopropyl-N-phenethylamine, providing a detailed examination of its scientific attributes.
Structural Clarification
The structural difference between N-Isopropyl-N-phenethylamine and N-isopropylbenzylamine is illustrated below.
Caption: Chemical structures of N-Isopropyl-N-phenethylamine and N-isopropylbenzylamine.
Chemical Properties and Synthesis
N-Isopropyl-N-phenethylamine is typically available as a colorless to pale yellow liquid in its freebase form, or as a hydrochloride salt.[7][8] Its fundamental chemical properties are summarized in the table below.
The synthesis of N-Isopropyl-N-phenethylamine can be achieved through reductive amination, a common method for forming amines. A plausible synthetic route involves the reaction of phenylacetaldehyde with isopropylamine, followed by reduction of the resulting imine.
Caption: Proposed synthesis workflow for N-Isopropyl-N-phenethylamine.
Experimental Protocol: Reductive Amination
Imine Formation: Phenylacetaldehyde (1 equivalent) is dissolved in a suitable solvent such as methanol or ethanol. Isopropylamine (1.1 equivalents) is added, and the mixture is stirred at room temperature. The reaction progress can be monitored by techniques like thin-layer chromatography (TLC) to observe the formation of the imine intermediate.
Reduction: Once imine formation is complete, a reducing agent such as sodium borohydride (NaBH4) (1.5 equivalents) is added portion-wise while maintaining the temperature below 25°C. The choice of a mild reducing agent like NaBH4 is crucial to selectively reduce the imine without affecting the phenyl ring.
Workup and Purification: After the reaction is complete, the solvent is removed under reduced pressure. The residue is taken up in water and extracted with an organic solvent like ethyl acetate. The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product can be purified by column chromatography on silica gel to yield pure N-Isopropyl-N-phenethylamine.
Pharmacology and Toxicology
The pharmacological profile of N-Isopropyl-N-phenethylamine is not extensively documented in peer-reviewed literature. However, based on its structural similarity to other phenethylamines, some general predictions can be made. Phenethylamines are known to interact with monoamine neurotransmitter systems in the central nervous system.[9]
Postulated Mechanism of Action
Many phenethylamine derivatives act as agonists at trace amine-associated receptor 1 (TAAR1) and can inhibit the vesicular monoamine transporter 2 (VMAT2).[9] This can lead to an increase in the synaptic concentrations of dopamine, norepinephrine, and serotonin. It is plausible that N-Isopropyl-N-phenethylamine shares some of these properties, though likely with a different potency and selectivity profile compared to more well-studied compounds like amphetamine. Some sources suggest a mechanism similar to ephedrine, involving the release and reuptake inhibition of norepinephrine.[10]
Toxicology
There is a significant lack of specific toxicological data for N-Isopropyl-N-phenethylamine. One supplier notes that the compound is poisonous and should be handled with care.[7] In contrast, its isomer, N-isopropylbenzylamine, has been shown to induce neuronal cell death in vitro through a mechanism involving nitric oxide.[5][6][11] Given the potential for misidentification, it is crucial for researchers to be aware of the distinct toxicological profiles of these isomers. General adverse effects associated with high doses of phenethylamines can include anxiety, hallucinations, tachycardia, and hypertension.[12]
Analytical Methodologies
The structural similarity between N-Isopropyl-N-phenethylamine, N-isopropylbenzylamine, and methamphetamine presents a significant analytical challenge.[4] Standard screening tests may not be sufficient for unambiguous identification.
Chromatographic and Spectrometric Techniques
High-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is a highly effective method for the separation and identification of these isomers.[13][14] Gas chromatography-mass spectrometry (GC-MS) can also be used, but may require optimized chromatographic conditions to achieve baseline separation.[15]
Caption: Analytical workflow for the identification of N-Isopropyl-N-phenethylamine.
Experimental Protocol: LC-MS/MS Analysis
Sample Preparation: A known amount of the sample is dissolved in a suitable solvent, such as methanol, to a specific concentration. For complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step may be necessary to remove interfering substances.
Chromatographic Separation: An aliquot of the prepared sample is injected into an HPLC system equipped with a C18 column. A gradient elution with a mobile phase consisting of acetonitrile and water with a modifier like formic acid is typically used to achieve separation of the isomers.
Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for N-Isopropyl-N-phenethylamine and its isomers are monitored for unambiguous identification and quantification.
Legal Status and Illicit Use
N-Isopropyl-N-phenethylamine is not explicitly scheduled under the Controlled Substances Act in the United States or under the UN conventions on psychotropic substances. However, its legal status can be ambiguous in jurisdictions with analogue laws, which may treat it as a controlled substance analogue of other scheduled phenethylamines.
The primary issue surrounding this compound in a forensic context is its potential for being mistaken for its isomer, N-isopropylbenzylamine, which is a known adulterant of methamphetamine.[16][17] Accurate analytical differentiation is therefore critical in legal cases.
Future Research Directions
The current body of knowledge on N-Isopropyl-N-phenethylamine is limited, presenting several avenues for future research:
Pharmacological Characterization: Detailed in vitro and in vivo studies are needed to elucidate its receptor binding profile, mechanism of action, and physiological effects.
Toxicological Evaluation: A comprehensive toxicological assessment is required to determine its safety profile and potential for adverse effects.
Structure-Activity Relationship (SAR) Studies: Investigating how the N-isopropyl group influences the activity of the phenethylamine scaffold can provide valuable insights for the design of new therapeutic agents.
Metabolism and Pharmacokinetics: Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for any potential clinical applications.
References
Hebei Tianao Technology Co.,Ltd. (n.d.). N-Isopropyl-1-phenylethylamine cas 19302-16-0. Retrieved from [Link]
Patsnap. (n.d.). Method for synthesizing N-isopropylbenzylamine. Retrieved from [Link]
Wikipedia. (2026, January 26). Phenethylamine. Retrieved from [Link]
Cui, W., et al. (2022). N-isopropylbenzylamine, a methamphetamine mimics, produces toxicity via increasing nitric oxide in vitro. Toxicology, 479, 153337. Retrieved from [Link]
Google Patents. (n.d.). CN110849985A - Method for distinguishing methamphetamine from N-isopropylamine.
Reddit. (2023). Article on N isopropylbenzylamine detection. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Comparative Analysis: N-Isopropylbenzylamine vs. Methamphetamine in Chemical and Biological Contexts. Retrieved from [Link]
SciSpace. (2020, February 27). Method for distinguishing methamphetamine from N-isopropylbenzylamine. Retrieved from [Link]
Wikipedia. (2026, January 15). Isopropylbenzylamine. Retrieved from [Link]
The Level NZ. (2023, August 22). What is n-iso?. Retrieved from [Link]
Dulaurent, S., et al. (2015). Recreational phenethylamine poisonings reported to a French poison control center. Clinical Toxicology, 53(7), 694-701. Retrieved from [Link]
Tanaka, S., et al. (2021). Identification by the color reaction of methamphetamine and the 2-phenethylamine and N-isopropylbenzylamine mixture. Forensic Toxicology, 39(2), 464-469. Retrieved from [Link]
Lee, S., et al. (2021). Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship. Biomolecules & Therapeutics, 29(5), 525-534. Retrieved from [Link]
N-Wilton, C., et al. (2023). 2-Phenethylamines in Medicinal Chemistry: A Review. Pharmaceuticals, 16(1), 108. Retrieved from [Link]
Biomolecules & Therapeutics. (2021). Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship. Retrieved from [Link]
ResearchGate. (2023). 2-Phenethylamines in Medicinal Chemistry: A Review. Retrieved from [Link]
ResearchGate. (2022). N-isopropylbenzylamine, a methamphetamine mimics, produces toxicity via increasing nitric oxide in vitro. Retrieved from [Link]
WebMD. (n.d.). Phenethylamine (PEA): Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews. Retrieved from [Link]
UNODC. (n.d.). Details for Phenethylamines. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Analytical Methods. Retrieved from [Link]
Google Patents. (n.d.). WO1998026775A1 - Phenylethylamine derivatives.
physical and chemical characteristics of N-Isopropyl-N-phenethylamine HCl
An In-Depth Technical Guide to the Physical and Chemical Characteristics of N-Isopropyl-N-phenethylamine HCl Introduction N-Isopropyl-N-phenethylamine hydrochloride is a substituted phenethylamine derivative. The pheneth...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Physical and Chemical Characteristics of N-Isopropyl-N-phenethylamine HCl
Introduction
N-Isopropyl-N-phenethylamine hydrochloride is a substituted phenethylamine derivative. The phenethylamine backbone is the core structure for a broad class of compounds, including essential amino acids, neurotransmitters, and a wide array of pharmacologically active substances.[1] Due to its structural relationship to controlled substances such as methamphetamine, a thorough understanding of its physical and chemical properties is paramount for researchers, analytical chemists, and forensic scientists. This guide provides a comprehensive overview of the compound's characteristics, synthesis, and analytical methodologies, grounded in established scientific principles. The hydrochloride salt form enhances the compound's stability and solubility, making it the common form for laboratory use.[2][3]
Chemical Identity and Nomenclature
Accurate identification is the foundation of all scientific investigation. The key identifiers for N-Isopropyl-N-phenethylamine hydrochloride are summarized below.
Figure 1: 2D structure of N-Isopropyl-N-phenethylamine hydrochloride.
Physical Properties
The physical properties of a compound dictate its handling, storage, and application in experimental settings.
Property
Description
Rationale / Comparative Data
Appearance
Expected to be a white to off-white crystalline solid.
Phenethylamine hydrochloride is a white to off-white crystalline solid.[2] The related N-Isopropylbenzylamine hydrochloride is also a crystalline solid.[6]
Melting Point
Not explicitly reported, but expected to be in the range of 190-200°C.
The structurally similar N-Isopropylbenzylamine hydrochloride has a reported melting point of 192.0 - 193.3°C.[7] Methamphetamine HCl has a melting point of 172-174°C.[7]
Solubility
Soluble in water, ethanol, DMSO, and DMF.
The hydrochloride salt form significantly enhances aqueous solubility.[2][3] N-Isopropylbenzylamine HCl is soluble in ethanol, DMSO, and DMF.[6] Phenethylamine HCl is soluble in water and alcohol.[2]
Chemical Characteristics
Acidity and Basicity
The defining chemical feature is the secondary amine group, which is basic. As a hydrochloride salt, the amine is protonated, forming an isopropylphenethylammonium cation. The pKa of the conjugate acid is expected to be around 10-11, similar to other secondary ammonium ions. For comparison, the pKa of the parent amine, phenethylamine, is 9.83.[8] This basicity is a critical factor in its extraction from solutions and its behavior in physiological systems.
Stability and Storage
The hydrochloride salt is significantly more stable than the freebase form, which is an oily liquid susceptible to oxidation and absorption of atmospheric carbon dioxide.[2][8] For long-term preservation of analytical integrity, the compound should be stored in a cool, dry, and well-ventilated location, protected from light.[9] A related compound, N-Isopropylbenzylamine HCl, is reported to be stable for at least 5 years when stored at -20°C.[6]
Synthesis and Purification
Understanding the synthesis route is crucial for anticipating potential impurities. A common and efficient method for preparing secondary amines like N-Isopropyl-N-phenethylamine is through reductive amination.
Caption: General workflow for the synthesis via reductive amination.
Experimental Protocol: Reductive Amination
Rationale: This two-step, one-pot procedure is highly efficient. The initial condensation forms an imine, which is immediately reduced in situ by a hydride reducing agent to the target secondary amine. The use of sodium borohydride is advantageous due to its mild nature and ease of handling.
Reaction Setup: In a round-bottom flask, dissolve phenylacetaldehyde (1.0 eq) in methanol.
Amine Addition: Add isopropylamine (1.1 eq) to the solution and stir at room temperature for 1 hour to facilitate imine formation.
Reduction: Cool the reaction mixture to 0°C in an ice bath. Cautiously add sodium borohydride (NaBH₄) (1.5 eq) portion-wise, monitoring for gas evolution. The slow addition at reduced temperature controls the exothermic reaction.
Quenching and Workup: After stirring for an additional 3 hours at room temperature, slowly add water to quench any remaining NaBH₄. Remove the methanol under reduced pressure.
Extraction: Add ethyl acetate and a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and wash it with brine. The basic wash removes acidic impurities and ensures the product is in its freebase form.
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate via rotary evaporation to yield the crude N-Isopropyl-N-phenethylamine freebase.
Salt Formation: Dissolve the crude freebase in a minimal amount of diethyl ether. Add a solution of HCl in diethyl ether dropwise until precipitation ceases.
Purification: Collect the resulting white precipitate by vacuum filtration, wash with cold diethyl ether to remove soluble impurities, and dry under vacuum to yield pure N-Isopropyl-N-phenethylamine HCl.
Analytical Methodologies and Characterization
A multi-technique approach is essential for the unambiguous identification and purity assessment of N-Isopropyl-N-phenethylamine HCl.
Caption: A validated workflow for comprehensive sample analysis.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Expertise: NMR is the most powerful tool for elucidating the precise molecular structure. The choice of a deuterated solvent is critical to avoid overwhelming the spectrum with solvent signals. Deuterated chloroform (CDCl₃) can be used for the freebase, while deuterated water (D₂O) is suitable for the hydrochloride salt.[7]
Protocol: ¹H-NMR Sample Preparation and Acquisition
Preparation: Dissolve approximately 10-20 mg of N-Isopropyl-N-phenethylamine HCl in 0.6-0.7 mL of D₂O.
Internal Standard: Add a small amount of a reference standard, such as TSP (trimethylsilylpropanoic acid), which is set to 0.00 ppm.[7]
Acquisition: Acquire the spectrum on a spectrometer with a frequency of at least 400 MHz. Use a standard single-pulse experiment with a 90° pulse and a relaxation delay of 2-5 seconds.[7]
Processing: Process the resulting Free Induction Decay (FID) with a line broadening of 0.5-1.0 Hz to improve the signal-to-noise ratio.
Expected ¹H-NMR Signals (in D₂O):
~7.2-7.4 ppm: Multiplet, 5H (aromatic protons of the phenyl group).
~3.5 ppm: Septet, 1H (methine proton of the isopropyl group, -CH(CH₃)₂).
~3.2-3.4 ppm: Two overlapping triplets, 4H (methylene protons of the ethyl chain, -CH₂-CH₂-).
~1.3 ppm: Doublet, 6H (methyl protons of the isopropyl group, -CH(CH₃)₂).
The acidic N-H protons will exchange with D₂O and are typically not observed.
Gas Chromatography-Mass Spectrometry (GC-MS)
Expertise: GC-MS is the gold standard in forensic chemistry for separating volatile compounds and identifying them based on their unique mass fragmentation patterns.[10] An electron ionization (EI) source at 70 eV is used to generate reproducible, library-searchable mass spectra.
Protocol: GC-MS Analysis
Sample Preparation: Prepare a solution of the sample in methanol at a concentration of approximately 1 mg/mL.
Injection: Inject 1 µL of the solution into the GC, typically using a split injection mode (e.g., 50:1) to prevent column overloading.[7]
GC Separation: Use a non-polar capillary column (e.g., DB-5ms). The oven temperature program is critical for separation. A representative program: hold at 90°C for 1 minute, then ramp at 30°C/minute to 250°C and hold for 2 minutes.[7] This rapid ramp is suitable for screening structurally similar compounds.
MS Detection: Acquire mass spectra over a range of m/z 40-500.[7]
Expected Mass Spectrum (EI, 70 eV):
The molecular ion (M⁺) of the freebase (m/z 163) may be weak or absent.
Key Fragment: The most prominent peak will likely be from the alpha-cleavage of the C-C bond next to the nitrogen, resulting in the [CH(CH₃)₂NHCH₂]⁺ fragment at m/z 86 .
Tropylium Ion: A significant peak at m/z 91 corresponding to the [C₇H₇]⁺ tropylium ion, characteristic of compounds with a benzyl moiety, is expected.
Fourier-Transform Infrared (FTIR) Spectroscopy
Expertise: FTIR identifies the functional groups present in the molecule by measuring the absorption of infrared radiation. For the hydrochloride salt, the N-H stretching region is particularly informative. Attenuated Total Reflectance (ATR) is a modern technique that requires minimal sample preparation.
Protocol: FTIR-ATR Analysis
Background: Record a background spectrum of the clean ATR crystal.
Sample Application: Place a small amount of the crystalline solid directly onto the ATR crystal.
Data Collection: Acquire the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.[7]
Expected Characteristic IR Absorption Bands (cm⁻¹):
2400-2800: Broad absorption due to the R₂NH₂⁺ stretching vibrations of the secondary ammonium salt.
3000-3100: Aromatic C-H stretches.
2850-2980: Aliphatic C-H stretches from the ethyl and isopropyl groups.
~1600, ~1495, ~1450: C=C stretching vibrations within the aromatic ring.
~700 and ~750: Strong bands from out-of-plane C-H bending, indicative of a monosubstituted benzene ring.
Conclusion
N-Isopropyl-N-phenethylamine HCl is a compound whose identity and purity must be rigorously established using orthogonal analytical techniques. Its physical properties are characteristic of a phenethylamine salt, being a water-soluble crystalline solid. The chemical reactivity is dominated by the secondary ammonium group. The combined application of NMR, GC-MS, and FTIR provides a self-validating system for its unambiguous characterization, a critical requirement for any research, development, or forensic application involving this substance.
References
Hebei Tianao Technology Co.,Ltd. (n.d.). N-Isopropyl-1-phenylethylamine cas 19302-16-0. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Isopropylamine. PubChem. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Phenethylamine. PubChem. Retrieved from [Link]
Sanderson, R. M. (n.d.). Identification of N-Methylbenzylamine Hydrochloride, N-Ethylbenzylamine Hydrochloride, and N-Isopropylbenzylamine Hydrochloride. Forendex. Retrieved from [Link]
Wikipedia. (n.d.). Amphetamine. Retrieved from [Link]
Wikipedia. (n.d.). Mescaline. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). N-Isopropyl-N-phenethylamine hydrochloride. PubChem. Retrieved from [Link]
Wahlström, R., Styles, C., & Hägglund, G. (2015). Reliable identification and quantification of three diethylphenethylamines in a Dendrobium-based dietary supplement. Analytical Methods. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). (S)-(-)-N-Isopropyl-1-Phenylethylamine Hydrochloride. PubChem. Retrieved from [Link]
Google Patents. (n.d.). CN103641725A - Preparation method of phenylethylamine.
De Paepe, P., Van der Heyden, P., & Lambert, W. (2001). Identification of α-Phenylethylamine in Judicial Samples. ResearchGate. Retrieved from [Link]
ResearchGate. (n.d.). FTIR spectrum of phenylethylamine. Retrieved from [Link]
Dopfer, O., et al. (2014). IR spectrum of the protonated neurotransmitter 2-phenylethylamine: dispersion and anharmonicity of the NH3+–π interaction. Physical Chemistry Chemical Physics. Retrieved from [Link]
Awad, T., et al. (2016). Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines. Molecules. Retrieved from [Link]
Organic Syntheses. (n.d.). Acetophenone, 2-amino-, hydrochloride. Retrieved from [Link]
Google Patents. (n.d.). CN103641724A - Synthetic method of phenylethylamine.
Doc Brown's Chemistry. (n.d.). proton NMR spectrum of N-methylethanamine (ethylmethylamine). Retrieved from [Link]
Application Note: Pharmacological Profiling and Analytical Differentiation of N-Isopropyl-N-phenethylamine HCl
Introduction & Scientific Context N-Isopropyl-N-phenethylamine hydrochloride (N-IPEA HCl) is a secondary amine and a structural isomer of methamphetamine. While less potent than its N-methylated counterparts, N-IPEA serv...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Scientific Context
N-Isopropyl-N-phenethylamine hydrochloride (N-IPEA HCl) is a secondary amine and a structural isomer of methamphetamine. While less potent than its N-methylated counterparts, N-IPEA serves as a critical probe in neuroscience for defining the steric tolerance of the Dopamine Transporter (DAT) and Trace Amine-Associated Receptor 1 (TAAR1).
In modern research, N-IPEA is primarily utilized in two domains:
Structure-Activity Relationship (SAR) Studies: It acts as a "steric ruler," helping researchers understand how bulky N-substituents affect binding affinity and efficacy at monoamine transporters.
Forensic Differentiation: Due to its isomeric relationship with methamphetamine (C₁₁H₁₇N) and the common adulterant N-isopropylbenzylamine, N-IPEA is a vital reference standard for validating analytical methods (GC-MS/LC-MS) to prevent false positives in clinical and forensic samples.
Chemical Identity & Isomerism
Distinguishing N-IPEA from its isomers is the first step in ensuring data integrity.
Compound
IUPAC Name
Role in Research
N-IPEA
N-isopropyl-2-phenylethanamine
SAR Probe / Reference Standard
Methamphetamine
N-methyl-1-phenylpropan-2-amine
Potent Psychostimulant (Control)
N-Isopropylbenzylamine
N-isopropyl-1-phenylmethanamine
Common Adulterant / "False Positive"
Protocol 1: Preparation and Solubilization
Objective: To prepare stable, precise stock solutions of N-IPEA HCl for in vitro binding assays or analytical chromatography.
or ) of N-IPEA at the Dopamine Transporter (DAT), comparing it to Methamphetamine.
Rationale: The bulky isopropyl group of N-IPEA creates steric hindrance within the orthosteric binding site of DAT. This protocol quantifies that loss of affinity, validating the "steric gate" hypothesis of the transporter.
Experimental Workflow
Figure 1: Workflow for Radioligand Uptake Inhibition Assay.
Step-by-Step Procedure:
Cell Preparation: Use HEK-293 cells stably transfected with human DAT (hDAT). Seed at 50,000 cells/well in Poly-D-Lysine coated plates 24 hours prior.
Buffer Exchange: Remove growth medium. Wash cells 2x with Krebs-Ringer-HEPES (KRH) buffer (containing 120 mM NaCl, 4.7 mM KCl, 2.2 mM CaCl₂, 1.2 mM MgSO₄, 1.2 mM KH₂PO₄, 10 mM HEPES, 5 mM D-Glucose).
Drug Incubation: Add 20 µL of N-IPEA working solutions (concentrations ranging logarithmically from
M to M). Incubate for 10 minutes at 37°C.
Control: Use unlabeled Methamphetamine as a positive control for inhibition.
Objective: To distinguish N-IPEA from Methamphetamine and N-Isopropylbenzylamine in biological matrices (plasma/CSF) or solution.
Method: Gas Chromatography-Mass Spectrometry (GC-MS).
Column: Rxi-5Sil MS (30 m x 0.25 mm x 0.25 µm) or equivalent.
Differentiation Logic:
While these compounds are isomers (MW 149.23 for free base), their fragmentation patterns differ significantly due to the position of the nitrogen and the alkyl chain.
Compound
Major Ion (m/z)
Secondary Ion (m/z)
Retention Time (Relative)
Methamphetamine
58 (Base Peak)
91
Late
N-Isopropylbenzylamine
91 (Base Peak)
134
Early
N-IPEA
72 (Base Peak)
91
Intermediate
m/z 58: Characteristic of the
-cleavage of the amine in methamphetamine ().
m/z 72: Characteristic of the
-cleavage in N-IPEA (). This shift from 58 to 72 is the definitive identifier.
Figure 2: Decision Tree for Isomer Identification via Mass Spectrometry.
Structure-Activity Relationship (SAR) Insights
When interpreting data derived from N-IPEA, use the following SAR framework. The transition from a methyl group (Methamphetamine) to an isopropyl group (N-IPEA) drastically alters the pharmacological profile.
Steric Bulk: The isopropyl group is significantly larger than the methyl group. This prevents the molecule from fitting deeply into the S1 binding pocket of the DAT.
Affinity Shift:
Methamphetamine: High affinity substrate.
N-IPEA: Lower affinity. The steric hindrance generally increases the
(reduces potency) by 10-50 fold compared to methamphetamine.
Functional Consequence: While methamphetamine facilitates reverse transport (dopamine release), bulky N-substituted analogs often lose efficacy as releasers and may act more as pure uptake inhibitors or weak partial substrates.
References
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 16641291, N-Isopropyl-N-phenethylamine hydrochloride. Retrieved from [Link]
Han, R. W., et al. (2014). Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship. Biomolecules & Therapeutics.[3][4][5][6] (Provides the foundational SAR for N-substituted phenethylamines). Retrieved from [Link]
Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). Mass Spectral Library. (Standard reference for m/z 58 vs 72 differentiation). Retrieved from [Link]
Application Notes and Protocols for the Analytical Detection of N-Isopropyl-N-phenethylamine Hydrochloride
Introduction: The Analytical Imperative for N-Isopropyl-N-phenethylamine Hydrochloride N-Isopropyl-N-phenethylamine hydrochloride, with the chemical formula C₁₁H₁₈ClN and a molecular weight of 199.72 g/mol , is a seconda...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Analytical Imperative for N-Isopropyl-N-phenethylamine Hydrochloride
N-Isopropyl-N-phenethylamine hydrochloride, with the chemical formula C₁₁H₁₈ClN and a molecular weight of 199.72 g/mol , is a secondary amine belonging to the phenethylamine class[1][2]. As a structural analog of other regulated phenethylamines, its accurate and reliable detection is crucial in various fields, including pharmaceutical development, forensic science, and toxicology. The hydrochloride salt form enhances its solubility in aqueous solutions, a key consideration for sample preparation and analysis[3]. This document provides a comprehensive guide to the principal analytical methodologies for the qualitative and quantitative determination of N-Isopropyl-N-phenethylamine hydrochloride, grounded in established scientific principles and validated procedural frameworks.
The analytical challenge often lies in distinguishing N-Isopropyl-N-phenethylamine from its structural isomers, such as N-isopropylbenzylamine, which may have similar physical properties and can act as adulterants or mimics in illicit samples[4][5]. Therefore, the methods presented herein are selected for their high degree of specificity and sensitivity.
I. Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Volatile Amine Analysis
GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile compounds like phenethylamines. The high separation efficiency of gas chromatography combined with the definitive identification capabilities of mass spectrometry provides a robust and reliable analytical solution.
Scientific Rationale
The free base form of N-Isopropyl-N-phenethylamine is sufficiently volatile for GC analysis. Electron Ionization (EI) at a standard energy of 70 eV is employed to induce fragmentation of the molecule in a reproducible manner. The resulting mass spectrum, a unique fingerprint of the compound, allows for unambiguous identification by comparison to a reference standard or a spectral library. The fragmentation pattern is predictable, with characteristic ions arising from the cleavage of the ethylamine side chain and the isopropyl group.
Anticipated Mass Spectrum Fragmentation
Based on the structure of N-Isopropyl-N-phenethylamine and established fragmentation patterns of similar molecules, the following key fragments are anticipated in the EI-mass spectrum[6]:
Molecular Ion (M⁺): A peak corresponding to the molecular weight of the free base (163.26 g/mol ) may be observed, though it might be of low intensity.
Base Peak: The most abundant ion is expected to be from the alpha-cleavage of the C-C bond adjacent to the nitrogen atom, resulting in a fragment with m/z = 100.
Other Significant Fragments: A fragment corresponding to the tropylium ion (m/z = 91) is also expected from the cleavage of the bond between the alpha and beta carbons of the ethyl side chain.
Detailed Protocol for GC-MS Analysis
This protocol is adapted from established methods for related phenethylamines and their isomers[7].
1. Sample Preparation (Solid Samples):
a. Accurately weigh approximately 10 mg of the N-Isopropyl-N-phenethylamine hydrochloride sample.
b. Dissolve the sample in 10 mL of methanol to create a 1 mg/mL stock solution.
c. Perform serial dilutions with methanol to prepare working standards and quality control samples at appropriate concentrations (e.g., 100 µg/mL, 10 µg/mL, 1 µg/mL).
d. For analysis, dilute an aliquot of the sample solution with a suitable solvent like ethyl acetate and add an appropriate internal standard (e.g., d5-phenethylamine).
e. To convert the hydrochloride salt to the free base for better chromatographic performance, a liquid-liquid extraction can be performed. Alkalinize an aqueous solution of the sample with a base (e.g., NaOH) and extract with an organic solvent (e.g., ethyl acetate). The organic layer is then concentrated and injected into the GC-MS.
2. Instrumentation:
Gas Chromatograph: Agilent 6890N or equivalent.
Mass Spectrometer: Agilent 5975B Inert Mass Selective Detector or equivalent.
Column: Agilent DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.
3. GC-MS Parameters:
Parameter
Value
Inlet Temperature
250 °C
Injection Volume
1 µL
Injection Mode
Split (e.g., 20:1)
Carrier Gas
Helium at a constant flow of 1.0 mL/min
Oven Program
Initial temperature 80 °C, hold for 1 min, ramp at 20 °C/min to 280 °C, hold for 5 min.
Transfer Line Temp
280 °C
Ion Source Temp
230 °C
Ionization Mode
Electron Ionization (EI) at 70 eV
Mass Range
m/z 40-500
Scan Mode
Full Scan
4. Data Analysis:
a. Identify the N-Isopropyl-N-phenethylamine peak based on its retention time, which should be confirmed by running a certified reference standard.
b. Confirm the identity of the peak by comparing its mass spectrum with the reference spectrum.
c. For quantitative analysis, create a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.
II. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): High-Sensitivity and Specificity
LC-MS/MS is a powerful technique for the detection of compounds in complex matrices, offering exceptional sensitivity and selectivity. It is particularly well-suited for the analysis of non-volatile or thermally labile compounds, and for trace-level detection.
Scientific Rationale
In LC-MS/MS, the separation is achieved by high-performance liquid chromatography, typically using a reversed-phase column. The analyte is then ionized, usually by Electrospray Ionization (ESI), which is a soft ionization technique that typically produces a protonated molecular ion [M+H]⁺. This precursor ion is then selected in the first quadrupole, fragmented in the collision cell, and the resulting product ions are detected in the third quadrupole. This process, known as Multiple Reaction Monitoring (MRM), provides a very high degree of selectivity and sensitivity.
Proposed MRM Transitions
For N-Isopropyl-N-phenethylamine (MW of free base = 163.26), the protonated molecule [M+H]⁺ will have an m/z of 164.3. The fragmentation of this precursor ion is expected to yield characteristic product ions.
Detailed Protocol for LC-MS/MS Analysis
This protocol is based on a validated method for the isomer N-isopropylbenzylamine and can be adapted and optimized for N-Isopropyl-N-phenethylamine[8].
1. Sample Preparation:
a. Prepare a 1 mg/mL stock solution of N-Isopropyl-N-phenethylamine hydrochloride in methanol.
b. Prepare a series of calibration standards by diluting the stock solution with the initial mobile phase composition.
c. For complex matrices (e.g., biological fluids), a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove interferences.
2. Instrumentation:
Liquid Chromatograph: Shimadzu HPLC system or equivalent.
Mass Spectrometer: AB Sciex API 4000 QTRAP or equivalent triple quadrupole mass spectrometer.
Column: Agilent Poroshell 120 SB-C18 (4.6 x 100 mm, 2.7 µm) or equivalent.
3. LC-MS/MS Parameters:
Parameter
Value
Mobile Phase A
0.1% Formic acid in Water
Mobile Phase B
0.1% Formic acid in Acetonitrile
Gradient
Start with 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, return to initial conditions.
Flow Rate
0.4 mL/min
Column Temperature
40 °C
Injection Volume
5 µL
Ionization Mode
Electrospray Ionization (ESI), Positive
Ion Spray Voltage
5500 V
Source Temperature
500 °C
MRM Transitions
Precursor: 164.3; Product Ions: e.g., 105.1 (quantifier), 91.1 (qualifier) - to be optimized
4. Data Analysis:
a. The analyte is identified by its retention time and the presence of the specified MRM transitions with the correct ion ratio.
b. Quantification is performed using a calibration curve constructed from the peak areas of the quantifier ion versus the concentration of the standards.
III. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)
HPLC with UV detection is a widely accessible and robust technique for the quantification of compounds that possess a UV chromophore.
Scientific Rationale
The phenyl group in N-Isopropyl-N-phenethylamine provides the necessary chromophore for UV detection. The separation is typically achieved on a reversed-phase C18 column. The choice of mobile phase, particularly its pH, is critical for achieving good peak shape and retention for basic compounds like phenethylamines[2].
Detailed Protocol for HPLC-UV Analysis
1. Sample Preparation:
a. Prepare a 1 mg/mL stock solution in methanol.
b. Prepare working standards and samples by diluting with the mobile phase.
c. Filter all solutions through a 0.45 µm syringe filter before injection.
2. Instrumentation:
HPLC System: With a UV-Vis or Diode Array Detector (DAD).
Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).
3. HPLC-UV Parameters:
Parameter
Value
Mobile Phase
Acetonitrile : Phosphate Buffer (pH 3.0) (e.g., 40:60 v/v) - to be optimized
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
20 µL
Detection
UV at ~210 nm and ~254 nm
4. Data Analysis:
a. Identification is based on the retention time compared to a reference standard.
b. Quantification is achieved by external standard calibration, plotting peak area against concentration.
IV. Spectroscopic Methods for Structural Confirmation
Spectroscopic techniques such as Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy are invaluable for the definitive structural elucidation and confirmation of N-Isopropyl-N-phenethylamine hydrochloride.
A. Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR provides information about the functional groups present in a molecule. For N-Isopropyl-N-phenethylamine hydrochloride, the IR spectrum will show characteristic absorption bands.
Expected Characteristic Peaks:
N-H stretch (secondary amine salt): A broad band in the region of 2700-2250 cm⁻¹.
C-H stretch (aromatic): Peaks just above 3000 cm⁻¹.
C-H stretch (aliphatic): Peaks just below 3000 cm⁻¹.
C=C stretch (aromatic): Peaks in the 1600-1450 cm⁻¹ region.
C-N stretch: In the 1250-1020 cm⁻¹ region.
Protocol:
Acquire a small amount of the solid N-Isopropyl-N-phenethylamine hydrochloride sample.
Prepare a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory.
Record the spectrum, typically from 4000 to 400 cm⁻¹.
Compare the obtained spectrum with a reference spectrum if available.
B. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the structure and chemical environment of the atoms in a molecule. ¹H NMR is particularly useful for identifying the different types of protons and their connectivity.
Expected ¹H NMR Chemical Shifts (in D₂O):
Aromatic protons: A multiplet in the region of δ 7.2-7.4 ppm.
Methylene protons (-CH₂-CH₂-): Two multiplets, likely around δ 3.0-3.5 ppm.
Methine proton (-CH(CH₃)₂): A multiplet around δ 3.2-3.6 ppm.
Methyl protons (-CH(CH₃)₂): A doublet around δ 1.2-1.4 ppm.
Protocol:
Dissolve an accurately weighed amount of N-Isopropyl-N-phenethylamine hydrochloride in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).
Transfer the solution to an NMR tube.
Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz).
Process the data and interpret the chemical shifts, coupling patterns, and integrations to confirm the structure.
V. Summary of Analytical Method Performance
The choice of analytical method will depend on the specific requirements of the analysis, such as the required sensitivity, selectivity, and the nature of the sample matrix.
Method
Typical LOD/LOQ
Linearity (R²)
Strengths
Limitations
GC-MS
ng/mL range
>0.99
High specificity, good for volatile compounds.
Derivatization may be needed for some compounds.
LC-MS/MS
pg/mL to ng/mL range
>0.99
Excellent sensitivity and selectivity.
Higher instrument cost and complexity.
HPLC-UV
µg/mL range
>0.99
Robust, widely available, good for quantitation.
Lower sensitivity and specificity than MS methods.
VI. Overall Analytical Workflow
The following diagram illustrates a typical workflow for the analysis of a sample suspected to contain N-Isopropyl-N-phenethylamine hydrochloride.
References
ResearchGate. Mass spectrum of N,N-di(b-phenylisopropyl)methylamine. Available at: [Link]
ResearchGate. -FTIR spectra of (a)... Available at: [Link]
PubChem. N-Isopropyl-N-phenethylamine hydrochloride. Available at: [Link]
Google Patents. CN110849985A - Method for distinguishing methamphetamine from N-isopropylamine.
Forendex. Identification of N-Methylbenzylamine Hydrochloride, N-Ethylbenzylamine Hydrochloride, and N-Isopropylbenzylamine Hydrochloride. Available at: [Link]
MassBank. MSBNK-Fac_Eng_Univ_Tokyo-JP008252. Available at: [Link]
NIST WebBook. Phenethylamine, p-methoxy-α-methyl-, hydrochloride. Available at: [Link]
ResearchGate. 2): FTIR spectrum of phenylethylamine. Available at: [Link]
MDPI. Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. Available at: [Link]
ResearchGate. (PDF) Simultaneous Determination of Methamphetamine and Its Isomer N-Isopropylbenzylamine in Forensic Samples by Using a Modified LC-ESI-MS/MS Method. Available at: [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Application Notes & Protocols
Subject: Chemical Probe & Forensic Standard
CAS: 38449-56-8 (HCl salt) | Formula: C₁₁H₁₇N[1][2]·HCl
Introduction & Scientific Rationale
N-Isopropyl-N-phenethylamine hydrochloride (N-IPPE) is a secondary amine structurally derived from the phenethylamine backbone.[2] Unlike its more common homologs (e.g., Methamphetamine or N-Ethylamphetamine), N-IPPE lacks the alpha-methyl group on the alkyl chain.[2][3] This structural specificity makes it a critical negative control and steric probe in neuropharmacology and a vital reference standard in forensic toxicology.[2][3]
Core Research Applications
Steric "Ruler" for Monoamine Transporters (MATs): N-IPPE is used to map the steric tolerance of the orthosteric binding site in Dopamine (DAT), Norepinephrine (NET), and Serotonin (SERT) transporters.[2][3] By comparing its binding affinity (
) to N-methyl and N-ethyl analogs, researchers can quantify the spatial constraints of the transporter's central binding site.[3]
Forensic Impurity Profiling: In the illicit synthesis of amphetamines via the Leuckart reaction or reductive amination, the presence of isopropylamine (often used as a cheaper reagent or found as a contaminant) leads to the formation of N-IPPE.[2][3] Its detection serves as a route-specific marker for intelligence-led policing.[2]
TAAR1 Agonism Studies: As a Trace Amine-Associated Receptor 1 (TAAR1) ligand, N-IPPE helps elucidate the structure-activity relationship (SAR) required for receptor activation, specifically differentiating between hydrophobic bulk (isopropyl) and chain length (n-propyl).[2]
Chemical Properties & Handling[2][3][4]
Property
Specification
IUPAC Name
N-(2-phenylethyl)propan-2-amine hydrochloride
Molecular Weight
199.72 g/mol (HCl salt)
Solubility
Water (>50 mg/mL), Methanol, Ethanol; Insoluble in Hexane/Ether
pKa (Calc)
~10.5 (Amine protonation)
Stability
Hygroscopic.[2] Store at -20°C. Stable in aqueous solution for 24h at 4°C.
Protocol 1: Preparation of Stock Solutions
Objective: Create a stable 10 mM stock for in vitro assays.
Weighing: Accurately weigh 19.97 mg of N-IPPE HCl into a 1.5 mL microcentrifuge tube.
Solubilization: Add 10.0 mL of molecular biology grade water or DMSO.
Note: For cell-based assays (e.g., HEK293-DAT), use DMSO to prevent microbial growth, but ensure final well concentration is <0.1%.[2][3]
Vortex: Vortex for 30 seconds until fully dissolved.
Filtration: Syringe filter (0.22 µm PVDF) if using for cell culture to ensure sterility.
Storage: Aliquot into 100 µL volumes and freeze at -20°C. Avoid freeze-thaw cycles.
Application: Forensic Differentiation (GC-MS)
Context: N-IPPE (m/z 72 base peak) is isomeric with N-propylphenethylamine and N,N-dimethyl-alpha-methylphenethylamine.[2] Standard Electron Ionization (EI) mass spectrometry alone is often insufficient for definitive identification due to similar fragmentation patterns.[2][3] This protocol uses Perfluoroacylation to achieve chromatographic resolution.[2][3][4]
Protocol 2: Derivatization and GC-MS Analysis
Reagents:
Pentafluoropropionic anhydride (PFPA) or Trifluoroacetic anhydride (TFAA).[2][3]
Data Interpretation (Logic Flow):
The isopropyl group directs a specific fragmentation pathway (Alpha-Cleavage) distinct from the propyl isomer.[2][3]
Figure 1: Analytical logic for differentiating N-IPPE from its straight-chain isomers using derivatization and retention time logic.
Application: Pharmacological Probe (In Vitro)
Context: N-IPPE is used to determine the "Steric Cutoff" of the DAT/NET binding pocket.[2][3] The isopropyl group is significantly bulkier than the methyl group found in methamphetamine.[2][3] If N-IPPE shows high affinity, the pocket is "open"; if affinity drops drastically compared to the N-methyl analog, the pocket is "tight."[3]
Expected Outcome:
N-IPPE typically shows reduced affinity (
in the high nanomolar to micromolar range) compared to N-methyl-phenethylamine, confirming that the DAT binding pocket has limited tolerance for N-substituent bulk without the alpha-methyl stabilization.[2]
Figure 2: Workflow for determining the binding affinity of N-IPPE at the Dopamine Transporter.
References
PubChem. (2025).[2][3][5] N-Isopropyl-N-phenethylamine hydrochloride.[1][2][5][6][7] National Library of Medicine.[2][3] [Link][3]
Awad, T., et al. (2009).[2][3][8] Comparison of GC-MS and GC-IRD Methods for the Differentiation of Methamphetamine and Regioisomeric Substances. Forensic Science International.[2][3][8] [Link]
Glennon, R. A., et al. (2022).[2][3][9] Structure–Activity Relationship and Evaluation of Phenethylamine Derivatives. Semantic Scholar. [Link][3]
Simmler, L. D., et al. (2013).[2][3] Pharmacological characterization of designer cathinones and phenethylamines. Neuropharmacology. (Provides context on MAT assay protocols for phenethylamines). [Link]
Application Note: Characterization of N-Isopropyl-N-phenethylamine Hydrochloride in Receptor Binding Assays
Abstract & Introduction N-Isopropyl-N-phenethylamine hydrochloride (N-IPEA) is a structural analog of the endogenous trace amine -phenethylamine (PEA). Unlike its structural isomer N-isopropylbenzylamine (a common metham...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Introduction
N-Isopropyl-N-phenethylamine hydrochloride (N-IPEA) is a structural analog of the endogenous trace amine
-phenethylamine (PEA). Unlike its structural isomer N-isopropylbenzylamine (a common methamphetamine adulterant), N-IPEA retains the phenethylamine backbone characteristic of classic trace amines.
The primary pharmacological interest in N-IPEA lies in its affinity for the Trace Amine-Associated Receptor 1 (TAAR1) , a Gs-coupled GPCR that modulates monoaminergic transmission (dopamine, serotonin, glutamate) in the CNS.[1] TAAR1 activation is a therapeutic target for schizophrenia, addiction, and depression.[2]
This Application Note provides a validated protocol for determining the binding affinity (
) of N-IPEA at TAAR1 using a competitive radioligand binding assay. Due to the unique pharmacology of TAAR1 (intracellular localization and constitutive activity), this guide includes a mandatory functional validation step (cAMP accumulation) to distinguish agonist/antagonist properties.
Chemical Properties & Handling[3]
Property
Specification
IUPAC Name
N-[2-phenylethyl]propan-2-amine hydrochloride
Formula
MW
199.72 g/mol (salt)
Solubility
Water (50 mM), DMSO (100 mM)
Storage
Desiccate at -20°C; Hygroscopic
Stock Prep
Prepare 10 mM stock in DMSO; dilute in assay buffer immediately before use.[3]
Mechanism of Action: TAAR1 Signaling
TAAR1 is unique among GPCRs as it is predominantly intracellularly localized (associated with the endoplasmic reticulum and Golgi) in many cell types, though surface expression occurs in transfected systems. It couples to
, stimulating Adenylyl Cyclase (AC) and increasing cAMP.
Figure 1: TAAR1 Signaling Pathway
Caption: N-IPEA binds TAAR1, triggering Gs-protein mediated cAMP accumulation and downstream phosphorylation of monoamine transporters.
Protocol 1: Membrane Preparation (HEK293-hTAAR1)
Since native TAAR1 expression is low, HEK293 cells stably transfected with human TAAR1 (hTAAR1) are the industry standard for binding assays.
Reagents:
Lysis Buffer: 5 mM Tris-HCl (pH 7.4), 5 mM EDTA.
Assay Buffer: 50 mM Tris-HCl (pH 7.4), 1 mM EDTA, 5 mM
Harvest: Detach adherent HEK293-hTAAR1 cells using PBS/EDTA (avoid trypsin to preserve receptor integrity). Centrifuge at 500 x g for 5 min.
Lysis: Resuspend pellet in ice-cold Lysis Buffer (10 mL per
cells). Homogenize using a Polytron (2 bursts of 10 sec).
Wash: Centrifuge homogenate at 40,000 x g for 20 min at 4°C. Discard supernatant.
Resuspension: Resuspend the pellet in Assay Buffer . Repeat centrifugation (Step 3) to remove endogenous amines.
Storage: Resuspend final pellet in Assay Buffer to ~2 mg/mL protein concentration. Aliquot and store at -80°C.
Expert Insight: Trace amines are ubiquitous. Use high-purity water and washed glassware to prevent contamination by endogenous amines (tyramine/PEA) which can desensitize the receptor.
Protocol 2: Competitive Radioligand Binding
This assay determines the affinity (
) of N-IPEA by displacing a known high-affinity radioligand.
Gold Standard Radioligand:-RO5166017 (Specific Activity ~60-80 Ci/mmol).
Alternative:-Tyramine (Requires MAO inhibitors like Pargyline in buffer).
Caption: Step-by-step workflow for competitive binding assay. PEI-coated filters are critical to reduce background.
Step-by-Step Procedure:
Filter Pre-treatment: Soak Whatman GF/B glass fiber filters in 0.3% Polyethylenimine (PEI) for at least 1 hour. Reason: Phenethylamines are lipophilic and sticky; PEI reduces non-specific binding to the filter.
Plate Setup: In a 96-well polypropylene plate, add:
Initiation: Add 200 µL of membrane suspension. Shake briefly.
Equilibrium: Incubate for 60 minutes at 22°C.
Harvest: Harvest using a cell harvester (e.g., PerkinElmer Filtermate). Wash filters 3x with ice-cold Wash Buffer (50 mM Tris-HCl).
Detection: Dry filters, add scintillant, and count CPM.
Data Analysis:
Calculate % Specific Binding and fit to a one-site competition model using non-linear regression (GraphPad Prism):
Convert to using the Cheng-Prusoff equation:
Where is radioligand concentration and is the affinity of the radioligand (approx 2-5 nM for RO5166017).
Protocol 3: Functional Validation (cAMP)
Binding does not indicate efficacy. To confirm N-IPEA is an agonist (like PEA) and not an antagonist, a functional assay is required.
Method: TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) using a homogeneous cAMP kit (e.g., Cisbio HTRF or Lance Ultra).
Cells: Use adherent HEK293-hTAAR1 cells (10,000 cells/well in 384-well plate).
Stimulation: Add N-IPEA in stimulation buffer containing IBMX (500 µM) to inhibit phosphodiesterase degradation of cAMP.
Incubation: 30 minutes at RT.
Detection: Add cAMP-d2 and Anti-cAMP-Cryptate reagents. Read on a TR-FRET compatible plate reader.
Result: Agonists will show a dose-dependent decrease in FRET signal (inversely proportional to cAMP concentration).
Troubleshooting & Self-Validation
Issue
Probable Cause
Corrective Action
High Non-Specific Binding (NSB)
Ligand sticking to filters.
Ensure filters are soaked in 0.3% PEI. Use siliconized tubes for dilutions.
Low Signal Window
Receptor degradation.
Avoid freeze-thaw cycles of membranes. Use protease inhibitors during prep.
Inconsistent
Endogenous amine contamination.
Use fresh, high-purity water. Do not use buffers containing BSA (often contains trace amines).
No Displacement
N-IPEA degradation.
HCl salts are stable, but free base is volatile. Ensure stock was stored dry.
References
Borowsky, B., et al. (2001). Trace amines: identification of a family of mammalian G protein-coupled receptors. Proceedings of the National Academy of Sciences, 98(16), 8966-8971.
Bunzow, J. R., et al. (2001). Amphetamine, 3,4-methylenedioxymethamphetamine, and trace amines activate the trace amine receptor 1.[5] Molecular Pharmacology, 60(6), 1181-1188.
Revel, F. G., et al. (2011). TAAR1 activation modulates monoaminergic neurotransmission, preventing hyperdopaminergic and hypoglutamatergic activity. Proceedings of the National Academy of Sciences, 108(20), 8485-8490.[4]
Application and Protocol Guide: N-Isopropyl-N-phenethylamine Hydrochloride as a Reference Standard
Abstract This comprehensive guide provides a detailed framework for the use of N-Isopropyl-N-phenethylamine hydrochloride as a reference standard in research, development, and forensic applications. The document outlines...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide provides a detailed framework for the use of N-Isopropyl-N-phenethylamine hydrochloride as a reference standard in research, development, and forensic applications. The document outlines its physicochemical properties and establishes robust, validated protocols for identity confirmation, purity assessment, and quantitative analysis. Methodologies covered include High-Performance Liquid Chromatography (HPLC) for purity and related substances, Mass Spectrometry (MS) and Fourier-Transform Infrared Spectroscopy (FTIR) for structural identity, and Quantitative Nuclear Magnetic Resonance (qNMR) for potency determination. The causality behind experimental choices is explained to ensure scientific integrity and reproducibility. This guide is intended for researchers, analytical scientists, and quality control professionals requiring a reliable and well-characterized standard for their work with phenethylamine derivatives.
Introduction and Significance
N-Isopropyl-N-phenethylamine is a secondary amine belonging to the phenethylamine class. Its hydrochloride salt form enhances aqueous solubility and stability, making it suitable for analytical applications.[1] The structural similarity of N-Isopropyl-N-phenethylamine to controlled substances, such as methamphetamine, has led to its use as an adulterant or mimic in illicit samples.[2] This underscores the critical need for a well-characterized reference standard to enable accurate identification and quantification in forensic and research settings.
A reference standard serves as a benchmark against which a sample of the same substance can be compared. Its value is predicated on its certified identity, purity, and potency. This guide details the analytical workflow required to qualify N-Isopropyl-N-phenethylamine hydrochloride as a reference standard, ensuring it is fit for its intended purpose in qualitative and quantitative analyses.
Physicochemical Properties
A thorough understanding of the material's fundamental properties is essential for its proper handling, storage, and use in analytical method development.
The qualification of a chemical as a reference standard is a multi-step process that orthogonally confirms its identity, purity, and potency. Each step provides a layer of validation, contributing to the overall trustworthiness of the standard.
Caption: Workflow for Reference Standard Qualification.
Identity Confirmation Protocols
Identity confirmation ensures the material is unequivocally the correct chemical entity. A combination of techniques is employed, each providing distinct structural information.
Mass Spectrometry (MS)
Principle: MS measures the mass-to-charge ratio (m/z) of ionized molecules. For N-Isopropyl-N-phenethylamine hydrochloride, Electrospray Ionization (ESI) is a suitable soft ionization technique that typically yields the protonated molecular ion [M+H]⁺, directly confirming the molecular weight of the free base.
Protocol: Direct Infusion ESI-MS
Sample Preparation: Prepare a 10 µg/mL solution of the reference standard in methanol.
Instrumentation: Use a mass spectrometer equipped with an ESI source.
Infusion: Infuse the sample solution directly into the ion source at a flow rate of 5-10 µL/min.
MS Conditions (Positive Ion Mode):
Ion Source: ESI, Positive Mode
Scan Range: m/z 50-500
Capillary Voltage: 3.5 kV
Source Temperature: 120 °C
Data Analysis: The molecular formula of the free base is C₁₁H₁₇N, with a monoisotopic mass of 163.14 g/mol . Expect to observe a prominent ion at m/z 164.14 [M+H]⁺. Fragmentation analysis (MS/MS) of the precursor ion m/z 164 can yield characteristic product ions, such as m/z 91 (tropylium ion) and m/z 72, which further confirm the phenethylamine structure.[4]
Fourier-Transform Infrared (FTIR) Spectroscopy
Principle: FTIR spectroscopy identifies functional groups within a molecule by measuring the absorption of infrared radiation. For a secondary amine hydrochloride salt, specific vibrational modes are expected. The presence of the N-H₂⁺ group in the salt form gives rise to characteristic bands that are absent in the free base.[5][6]
Protocol: Attenuated Total Reflectance (ATR)-FTIR
Sample Preparation: Place a small amount of the solid powder directly onto the ATR crystal.
Instrumentation: Use an FTIR spectrometer with an ATR accessory.
Data Acquisition:
Scan Range: 4000 - 600 cm⁻¹
Resolution: 4 cm⁻¹
Scans: Average 16-32 scans.
Data Analysis:
N-H₂⁺ Stretch: A broad, strong absorption envelope is expected between 3000-2700 cm⁻¹.[7] This is a key feature of secondary amine salts.
C-H Stretches: Aromatic C-H stretches appear just above 3000 cm⁻¹, while aliphatic C-H stretches are just below 3000 cm⁻¹.
N-H₂⁺ Bend: A characteristic bending vibration for secondary amine salts appears in the 1620-1560 cm⁻¹ region.[5][6]
Aromatic C=C Bends: Peaks in the 1600-1450 cm⁻¹ region confirm the presence of the phenyl ring.
Purity and Potency Determination Protocols
Purity assessment identifies and quantifies any impurities, while potency (or absolute purity) provides a precise measure of the mass fraction of the main component.
Purity by High-Performance Liquid Chromatography (HPLC-UV)
Principle: Reverse-Phase HPLC separates compounds based on their hydrophobicity. A nonpolar stationary phase (e.g., C18) is used with a polar mobile phase. N-Isopropyl-N-phenethylamine, being a basic compound, requires careful pH control of the mobile phase to ensure good peak shape and retention. UV detection is suitable due to the presence of the chromophoric phenyl group.
Protocol: RP-HPLC with UV Detection
Instrumentation:
HPLC system with a quaternary pump, autosampler, column oven, and UV/DAD detector.
Column: C18, 150 x 4.6 mm, 5 µm particle size.
Mobile Phase Preparation:
Mobile Phase A: 20 mM Ammonium Acetate with 0.1% Formic Acid in Water.
Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
Rationale: The acidic buffer (pH ~3) ensures the amine is protonated, leading to consistent retention and sharp peaks.
Sample Preparation: Accurately weigh and dissolve the standard in a 50:50 mixture of water and methanol to a final concentration of 1.0 mg/mL.
Data Analysis:
System Suitability: Inject a standard solution five times. The relative standard deviation (RSD) for the peak area and retention time should be < 2.0%.
Purity Calculation: Calculate purity using the area percent method. Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100. The target purity for a reference standard should be ≥ 99.5%.
Potency by Quantitative NMR (qNMR)
Principle: qNMR is a primary analytical method that determines the absolute purity (potency) of a substance by comparing the integral of a specific analyte signal to the integral of a signal from a certified internal standard of known purity and weight.[9][10] The signal intensity is directly proportional to the number of nuclei (protons), allowing for highly accurate quantification without the need for a specific reference standard of the analyte itself.[11][12]
Relaxation Delay (d1): 30 seconds. Rationale: A long delay (≥ 5 times the longest T₁ relaxation time of both analyte and IS) is crucial to ensure complete relaxation of all protons, which is fundamental for accurate integration.
Number of Scans (ns): 16-64.
Acquisition Time (aq): ≥ 3 seconds.
Data Processing and Analysis:
Apply Fourier transform, phase correction, and baseline correction.
Integrate a well-resolved, non-overlapping signal for the analyte (e.g., the aromatic protons) and the singlet for the internal standard (maleic acid, ~6.3 ppm).
Calculation: The potency (Purityₓ) is calculated using the following formula:
Purityₓ (%) = (Iₓ / Iₛₜₐ) * (Nₛₜₐ / Nₓ) * (Mₓ / Mₛₜₐ) * (mₛₜₐ / mₓ) * Purityₛₜₐ
Where:
I: Integral value of the signal
N: Number of protons for the integrated signal
M: Molar mass
m: Mass
Purity: Purity of the standard
Subscripts: 'x' for analyte, 'std' for internal standard
Caption: Step-by-step workflow for qNMR potency determination.
Handling and Storage
Proper handling and storage are paramount to maintaining the integrity and certified purity of the reference standard over time.
Storage: The standard should be stored in its original, tightly sealed container, protected from light and moisture.[13] Store in a cool, dry, and well-ventilated place, ideally at temperatures below 30°C.[14] For long-term stability, storage in a desiccator at controlled room temperature is recommended.
Handling:
Use personal protective equipment (PPE), including gloves, lab coat, and safety glasses, as the compound may cause skin and eye irritation.[15]
When weighing, allow the container to equilibrate to ambient temperature before opening to prevent condensation.
Use clean, calibrated weighing equipment.
Do not return unused material to the original container to avoid contamination.
Conclusion
N-Isopropyl-N-phenethylamine hydrochloride, when properly characterized, serves as an indispensable tool for the accurate identification and quantification of this compound in various matrices. The orthogonal analytical methods detailed in this guide—MS and FTIR for identity, HPLC-UV for purity, and qNMR for potency—provide a robust and self-validating framework for its qualification as a reference standard. Adherence to these protocols and proper handling procedures will ensure the integrity of the standard and the reliability of the analytical results it helps to generate.
References
National Institutes of Health (NIH). Development and Validation of RP-HPLC Method for the Determination of Methamphetamine and Propranolol in Tablet Dosage Form. Available at: [Link]
ResearchGate. (PDF) Simultaneous Determination of Methamphetamine and Its Isomer N-Isopropylbenzylamine in Forensic Samples by Using a Modified LC-ESI-MS/MS Method. Available at: [Link]
Royal Society of Chemistry. Analytical Methods. Available at: [Link]
PubChem. N-Isopropyl-N-phenethylamine hydrochloride. Available at: [Link]
ResearchGate. The infrared spectra of secondary amines and their salts. Available at: [Link]
PubMed. Detection and quantification of phenethylamines in sports dietary supplements by NMR approach. Available at: [Link]
ResearchGate. Mass spectrum of N,N-di(b-phenylisopropyl)methylamine. Available at: [Link]
Google Patents. CN110849985A - Method for distinguishing methamphetamine from N-isopropylamine.
Diplomata Comercial. Amine Storage Conditions: Essential Guidelines for Safety. Available at: [Link]
Canadian Science Publishing. THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS. Available at: [Link]
University of Bristol. Quantitative NMR Spectroscopy.docx. Available at: [Link]
MDPI. Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. Available at: [Link]
PubChem. (S)-(-)-N-Isopropyl-1-Phenylethylamine Hydrochloride. Available at: [Link]
Spectroscopy Online. Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Available at: [Link]
SciSpace. Quantitative Determination of Amphetamine and ( -Phenylethylamine Enantiomers in Judicial Samples using Capillary Gas Chromatography. Available at: [Link]
Taylor & Francis Online. THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS. Available at: [Link]
OAText. An HPLC method for low-level detection and quantification of isopropyl p-toluenesulfonate in palm. Available at: [Link]
ResearchGate. LC–MS-MS mass spectrum of N , N -diethylphenethylamine. Available at: [Link]
NY.Gov. Chemical Storage and Handling Recommendations. Available at: [Link]
Academic Journals. Determination of phenylethyl alcohol by reversed- phase high-performance liquid chromatography (RP- HPLC) in Budesonide. Available at: [Link]
Wikipedia. Isopropylbenzylamine. Available at: [Link]
Office of Justice Programs. Forensic Chemistry of Substituted N- Benzylmethoxy (N-BOMe) Phenethylamines: Isomeric Designer Drugs Related to. Available at: [Link]
American Pharmaceutical Review. Quantitative NMR in Biotherapeutic Drug Development: An Efficient General-Purpose Tool for Process Analytics. Available at: [Link]
SpringerLink. Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Available at: [Link]
MassBank. MSBNK-Fac_Eng_Univ_Tokyo-JP008252. Available at: [Link]
Application Note: N-Isopropyl-N-phenethylamine HCl as a Steric Probe for Monoamine Transporter Kinetics
This Application Note is designed for researchers investigating the structural kinetics of Monoamine Transporters (MATs). It details the utility of N-Isopropyl-N-phenethylamine hydrochloride (N-IPEA) as a steric probe fo...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers investigating the structural kinetics of Monoamine Transporters (MATs). It details the utility of N-Isopropyl-N-phenethylamine hydrochloride (N-IPEA) as a steric probe for mapping the orthosteric binding site (S1) and distinguishing between transport-competent substrates and non-transportable inhibitors.[1][2]
[1][2]
Introduction & Scientific Rationale
Monoamine transporters (MATs) regulate synaptic transmission by reuptaking neurotransmitters (dopamine, norepinephrine, serotonin) into the presynaptic neuron.[2][3] This process involves a complex conformational cycle: the transporter binds the substrate in an outward-facing state, transitions to an occluded state, and finally opens to the inward-facing state to release the substrate.
Why N-Isopropyl-N-phenethylamine?
Unsubstituted phenethylamine (PEA) is a high-efficacy substrate that rapidly translocates across MATs.[1][2] However, N-substitution alters this profile.[1][2] While N-methylation (as in methamphetamine) retains substrate activity, the introduction of a bulky isopropyl group creates a steric clash within the S1 binding pocket.[2]
N-IPEA serves as a "conformation-locking" probe .[1][2] Its bulk allows it to bind to the transporter but significantly impedes the transition from the outward-facing to the occluded state.[1] By comparing the kinetics of N-IPEA against PEA, researchers can:
Map the Steric Tolerance of the S1 Pocket: Specifically probing residues involved in the "extracellular gate" (e.g., R85 and D476 in DAT).[2]
Differentiate Inhibition Mechanisms: Distinguish between competitive uptake inhibition and release-inducing (efflux) activity.[1][2]
Prepare 10 mM stock in DMSO; dilute >1:1000 in assay buffer to avoid solvent effects.
Safety Note: This compound is a structural analog of sympathomimetic amines.[1][2] Handle with standard chemical hygiene (fume hood, PPE).[1][2] It is intended strictly for in vitro research use.[1][2]
Experimental Protocols
Protocol A: Competitive Uptake Inhibition Assay (Determination of
)
Objective: To quantify the affinity of N-IPEA for DAT/NET/SERT relative to the native substrate.[1][2]
Materials:
HEK293 cells stably expressing human DAT, NET, or SERT.[2]
Cell Prep: Plate cells in 24-well plates (poly-D-lysine coated) 24 hours prior to assay.
Equilibration: Wash cells 2x with warm KRH buffer (37°C). Incubate for 10 min to equilibrate.
Drug Treatment: Add N-IPEA at varying concentrations (
M to M). Incubate for 10 min prior to substrate addition to allow equilibrium binding.
Uptake Initiation: Add [³H]-Neurotransmitter (final conc. 20 nM) and incubate for 5–8 minutes.
Critical Step: Keep uptake time short (<10 min) to ensure measurement of initial velocity (
).
Termination: Rapidly aspirate buffer and wash 3x with ice-cold KRH buffer.
Lysis & Counting: Lyse cells with 1% SDS/0.1N NaOH. Quantify radioactivity via liquid scintillation counting.
Data Analysis:
Calculate
using non-linear regression (log(inhibitor) vs. response). Convert to using the Cheng-Prusoff equation:
(Where is radioligand concentration and is the transporter's affinity for the substrate).[2]
Protocol B: Amperometric Release Assay (Substrate vs. Blocker)
Objective: To determine if N-IPEA is translocated (substrate) or acts as a pure blocker.[1][2] Unlike uptake assays, this measures the efflux of cytosolic dopamine induced by the compound.
Mechanism: Substrates (like amphetamine) induce reverse transport (efflux) by reversing the transporter cycle.[2] Pure blockers (like cocaine) bind but do not induce efflux.[1][2] N-IPEA is predicted to act as a partial substrate or weak releaser due to steric hindrance.[1][2]
Workflow:
Pre-loading: Pre-load DAT-expressing cells with non-radiolabeled dopamine (1 µM) for 20 minutes. Wash 3x to remove extracellular dopamine.[1][2]
Electrode Setup: Position a carbon fiber microelectrode (CFE) directly adjacent to a single cell (patch-clamp rig).[1][2]
Perfusion: Perfuse the cell with N-IPEA (10 µM) via a rapid perfusion system.
Detection: Apply constant voltage (+700 mV) to oxidize effluxed dopamine.[1][2]
Readout:
Sharp Current Spike: Indicates rapid efflux (Substrate behavior).[1][2]
Flat/Baseline: Indicates no efflux (Blocker behavior).[1][2]
Slow/Low Amplitude: Indicates "slippage" or partial substrate activity (characteristic of bulky N-substituted analogs).[1][2]
Visualizing the Mechanism
The following diagram illustrates the kinetic "checkpoint" that N-IPEA probes. The isopropyl group hinders the closure of the extracellular gate, trapping the transporter in the outward-facing state.
Caption: Kinetic bottleneck induced by N-IPEA. The isopropyl group sterically hinders the transition to the occluded state, unlike the smaller N-methyl group of methamphetamine.
Expected Results & Troubleshooting
Comparative SAR Data (Predicted)
Compound
R-Group
DAT (nM)
Effect
Phenethylamine
-H
~200
Full Substrate (High Efflux)
Methamphetamine
-CH₃
~50
Full Substrate (High Potency)
N-IPEA (Target)
-CH(CH₃)₂
~500 - 1500
Partial Substrate / Blocker
Troubleshooting Guide
High Non-Specific Binding: The lipophilic isopropyl group may increase binding to plasticware.[1][2] Use glass-coated plates or add 0.01% BSA to the buffer.[1][2]
Precipitation: Ensure the HCl salt is fully dissolved in DMSO before adding to the aqueous buffer. Do not freeze/thaw stock solutions more than 3 times.[1][2]
Inconsistent
: If varies with incubation time, the compound may be slowly translocating.[2] Switch to electrophysiological recording (patch-clamp) to measure currents associated with the transport cycle directly.[1][2]
References
Sorkina, T., et al. (2003). "Oligomerization of dopamine transporters visualized in living cells by fluorescence resonance energy transfer microscopy."[2][6] Nature Neuroscience.[1][2] Link
Reith, M. E., et al. (2015). "Structural biology of the dopamine transporter and its relevance to neuropsychiatric disorders."[2] Translational Psychiatry. Link[2]
Schmitt, K. C., & Reith, M. E. (2010). "Regulation of the dopamine transporter: aspects relevant to psychostimulant drugs of abuse."[2] Annals of the New York Academy of Sciences. Link
Eshleman, A. J., et al. (1999). "Structure-activity relationships of substituted phenylalkylamines at the serotonin, dopamine, and norepinephrine transporters."[2] Journal of Pharmacology and Experimental Therapeutics. Link
Technical Support Center: N-Isopropyl-N-phenethylamine HCl Synthesis
The following technical guide is structured as a Tier-3 Support Resource for the N-Isopropyl-N-phenethylamine hydrochloride (CAS 38449-56-8) product line. It assumes the user is operating within a fully equipped organic...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is structured as a Tier-3 Support Resource for the N-Isopropyl-N-phenethylamine hydrochloride (CAS 38449-56-8) product line. It assumes the user is operating within a fully equipped organic synthesis laboratory.
Ticket ID: REF-38449-SYN
Status: Open
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Subject: Optimization of Reductive Amination and Hydrochloride Salt Crystallization
Executive Summary & Reaction Mechanics
You are likely encountering difficulties with incomplete conversion or product oiling during salt formation. The synthesis of N-Isopropyl-N-phenethylamine from phenethylamine and acetone via reductive amination is chemically robust but physically finicky due to the steric bulk of the isopropyl group and the hygroscopic nature of the resulting hydrochloride salt.
The Reaction Pathway
The standard protocol utilizes a Reductive Amination (Abdel-Magid method preferred).
Imine Formation: Phenethylamine condenses with acetone to form the Schiff base (imine).
Reduction: The imine is reduced to the secondary amine using a borohydride reagent.[1][2]
Salt Formation: The free base is converted to the HCl salt.
Workflow Diagram
The following flowchart outlines the critical decision points in the synthesis to avoid common pitfalls.
Figure 1: Critical workflow for N-Isopropyl-N-phenethylamine synthesis. Note the decision node at "Oil Check" which is the most common failure point.
Module 1: Reaction Optimization (The Free Base)
Issue: Low yield or presence of unreacted phenethylamine.
Mechanistic Insight
The condensation of acetone (a ketone) with phenethylamine is slower than with aldehydes due to steric hindrance and the lower electrophilicity of the ketone carbonyl. If the imine is not fully formed before the reducing agent is active, you will simply reduce the acetone to isopropanol and leave the starting amine untouched.
Protocol Adjustment: The "Indirect" Method
Do not mix all reagents at once (Direct Reductive Amination) unless using STAB (Sodium Triacetoxyborohydride). For NaBH4, use the Indirect Method .
Step-by-Step Optimization:
Pre-formation: Stir Phenethylamine (1.0 equiv) and Acetone (1.2–1.5 equiv) in Methanol for 2 hours before adding the reducing agent.
Pro-Tip: Add 4Å Molecular Sieves to push the equilibrium toward the imine by removing water.
Reduction: Cool to 0°C. Add NaBH4 (1.5 equiv) portion-wise.
Why: Adding NaBH4 to a warm solution causes rapid decomposition of the hydride and reduction of the excess acetone rather than the imine.
The STAB Alternative: If using Sodium Triacetoxyborohydride (STAB), you can mix everything in 1,2-Dichloroethane (DCE) simultaneously. STAB is less basic and won't reduce the ketone as aggressively as the imine.
Parameter
Standard NaBH4 Protocol
Optimized STAB Protocol
Solvent
Methanol (MeOH)
1,2-Dichloroethane (DCE)
Additions
Sequential (Imine first, then Reducer)
One-Pot (All inclusive)
Water Tolerance
Low (Competes with Imine)
Moderate
Side Product
Isopropanol (High qty)
Boric Acid salts
Conversion
~75-85%
>90%
Module 2: Troubleshooting Salt Formation (The "Oiling Out" Issue)
Issue: Upon adding HCl, the product separates as a sticky gum or oil instead of a white crystalline solid.
The Physics of Oiling Out
N-Isopropyl-N-phenethylamine HCl has a melting point of ~262°C, but it forms supersaturated oils easily if:
Water is present: The salt is hygroscopic. Even 1% water can depress the melting point below room temperature (eutectic formation).
Solvent Trapping: The isopropyl group creates a lattice that easily traps solvent molecules, preventing crystal packing.
Corrective Protocol: Anhydrous Salting
Do NOT use aqueous HCl (muriatic acid).
Isolate Free Base: Ensure your free base oil is dried thoroughly (MgSO4) and solvent-free (Rotovap > 30 mins at 50°C).
Solvent System: Dissolve the free base in dry Diethyl Ether or dry Ethyl Acetate (10mL per gram).
Acid Addition:
Preferred: Bubble dry HCl gas through the solution.
Alternative: Add 2M HCl in Diethyl Ether or 4M HCl in Dioxane dropwise with vigorous stirring.
If it Oils:
Stop stirring. Let the oil settle. Decant the supernatant.
Add fresh anhydrous Ether .
Scratch the side of the flask with a glass rod (nucleation induction) while cooling in an acetone/dry-ice bath.
The "Trituration" Trick: Sonicate the oil in hexane/ether (1:1). This physically disrupts the oil droplets and forces crystallization.
Module 3: Impurity Profiling & Removal
Issue: NMR shows "doublets" or unexpected alkyl peaks.
Impurity Logic Tree
Use the following logic to identify your contamination source based on the chemical shifts.
Figure 2: Impurity identification and remediation logic.
Specific Purification Protocol
If the salt is colored or impure:
Recrystallization Solvent: Boiling Isopropanol (IPA) is the solvent of choice.
Method: Dissolve in minimum boiling IPA. If colored, add activated charcoal, filter hot.
Precipitation: Add Ethyl Acetate (EtOAc) to the boiling IPA solution until slight turbidity appears.
Cooling: Allow to cool to Room Temp slowly, then 4°C. Do not shock cool , or it will oil out again.
Frequently Asked Questions (FAQ)
Q: Can I use Aluminum Amalgam (Al/Hg) instead of Borohydride?A: While Al/Hg is a classic reducing agent for P2P-type condensations, it is not recommended for this specific synthesis. Al/Hg reductions are heterogeneous and often lead to lower yields of the secondary amine compared to the homogeneous borohydride methods. Furthermore, the toxicity of mercury complicates waste disposal in regulated lab environments.
Q: My product turned pink after a week. Why?A: Phenethylamines are prone to air oxidation if not perfectly pure. The pink color usually indicates trace free-amine oxidation. Ensure you store the compound as the Hydrochloride Salt , which is shelf-stable. Store in a desiccator protected from light.
Q: How do I separate unreacted Phenethylamine from the product?A: This is difficult via distillation as boiling points are close. The most effective chemical separation is Benzoylation .
Treat the crude mixture (free base) with limited benzoyl chloride (calculated to react only with the primary amine phenethylamine, which is more nucleophilic than the sterically hindered isopropyl-amine).
The primary amine forms a neutral amide. The desired secondary amine remains basic.
Perform an acid extraction.[3] The product goes into the water layer; the benzamide impurity stays in the organic layer.
References
Abdel-Magid, A. F., et al. (1996).[4][5][6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849–3862.
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th Edition). Longman Scientific & Technical.
PubChem Compound Summary. (2024). "N-Isopropyl-N-phenethylamine hydrochloride."[7][8][9] National Center for Biotechnology Information.
Mettler Toledo. (2024). "Oiling Out in Crystallization: Causes and Solutions." Crystallization Technical Guides.
Technical Support Center: Method Refinement for N-Isopropyl-N-phenethylamine Hydrochloride Quantification
Welcome to the technical support center for the quantification of N-Isopropyl-N-phenethylamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth tec...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the quantification of N-Isopropyl-N-phenethylamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and frequently asked questions (FAQs) related to the analytical quantification of this compound. Our focus is on providing practical, field-proven insights to ensure the accuracy, precision, and robustness of your experimental results.
Introduction to N-Isopropyl-N-phenethylamine Hydrochloride Analysis
N-Isopropyl-N-phenethylamine hydrochloride is a phenethylamine derivative with a molecular formula of C₁₁H₁₈ClN and a molecular weight of approximately 199.72 g/mol .[1][2] As with many phenethylamines, its basic nature and potential for various interactions can present unique challenges during analytical method development and routine quantification. This guide will primarily focus on High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) as the gold standard for quantification, with additional considerations for Gas Chromatography-Mass Spectrometry (GC-MS).
The hydrochloride salt form of such compounds generally enhances their solubility in aqueous solutions, a favorable characteristic for reversed-phase HPLC.[3] However, the amine functionality can lead to undesirable peak shapes and matrix effects if not properly addressed.
Core Analytical Methodology: LC-MS/MS
Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) is the preferred technique for the quantification of N-Isopropyl-N-phenethylamine hydrochloride due to its high sensitivity and selectivity, especially in complex biological matrices.
Experimental Workflow: From Sample to Result
Caption: Overall workflow for N-Isopropyl-N-phenethylamine hydrochloride quantification.
Recommended Starting Method (Adapted from N-isopropylbenzylamine Analysis)
Table 1: Recommended LC-MS/MS Parameters
Parameter
Recommended Setting
Rationale
LC System
UPLC or HPLC system capable of pressures up to 600 bar
Ensures compatibility with modern, efficient column technologies.
Column
C18 Reversed-Phase Column (e.g., Agilent Poroshell 120 SB-C18, 4.6 x 100 mm, 2.7 µm)
C18 phases provide good retention for moderately polar compounds like phenethylamines. Superficially porous particles offer high efficiency at lower backpressures.
Mobile Phase A
0.1% Formic Acid in Water
Acidified mobile phase protonates the secondary amine, improving peak shape and promoting ionization in positive ESI mode.
Mobile Phase B
Acetonitrile
A common, effective organic modifier for reversed-phase chromatography.
Gradient
Isocratic (e.g., 80:20 A:B) or a shallow gradient depending on matrix complexity
An isocratic method is simpler and more robust if it provides adequate separation. A gradient may be needed for complex matrices to resolve interferences.
Flow Rate
0.40 mL/min
A typical flow rate for a 4.6 mm ID column.
Column Temperature
40°C
Elevated temperature reduces mobile phase viscosity, improving peak efficiency and reducing backpressure.
Injection Volume
1-10 µL
Should be optimized based on sample concentration and system sensitivity.
MS System
Triple Quadrupole Mass Spectrometer
Essential for the selectivity and sensitivity of Multiple Reaction Monitoring (MRM).
Ionization Mode
Positive Electrospray Ionization (ESI+)
The secondary amine is readily protonated, making positive mode highly sensitive.
MRM Transitions
Precursor Ion: [M+H]⁺ (m/z 164.1) Product Ions: To be determined by infusion. Likely fragments from cleavage of the ethyl-amine bond.
The precursor ion is the protonated molecule. Product ions are generated by collision-induced dissociation and are specific to the analyte, ensuring high selectivity. For N-isopropylbenzylamine, fragments at m/z 91 and 58 are observed.[4]
Troubleshooting Guide
HPLC and LC-MS Common Issues
This section addresses specific issues you might encounter during your experiments in a question-and-answer format.
Q1: I am observing significant peak tailing for my N-Isopropyl-N-phenethylamine hydrochloride standard. What is the cause and how can I fix it?
A1: Peak tailing for basic compounds like phenethylamines is a classic issue in reversed-phase HPLC.[5] It is primarily caused by secondary interactions between the protonated amine group of your analyte and residual, negatively charged silanol groups on the silica-based column packing material.
Troubleshooting Decision Tree:
Caption: Decision tree for troubleshooting peak tailing.
Causality: At a low pH (typically 2.5-3.5), the majority of silanol groups are protonated and thus neutral, minimizing the ionic interaction with the positively charged analyte. Formic acid is a good choice as it is also a volatile buffer, making it compatible with MS detection.
Expert Tip: If adjusting the pH is insufficient, consider using a column with advanced end-capping to shield the residual silanols, or a different stationary phase like biphenyl, which can offer alternative selectivity for aromatic compounds.[6]
Q2: My signal intensity is inconsistent between samples, and I suspect ion suppression. How can I confirm and mitigate this?
A2: Ion suppression is a common matrix effect in LC-MS, where co-eluting compounds from the sample matrix interfere with the ionization of the analyte in the MS source, leading to a decreased signal.
Confirmation and Mitigation Strategy:
Post-Column Infusion: Infuse a constant flow of a pure N-Isopropyl-N-phenethylamine hydrochloride solution into the LC eluent stream after the analytical column. Inject a blank matrix extract. A dip in the baseline signal at the retention time of your analyte confirms the presence of co-eluting, suppressing agents.
Mitigation Strategies:
Improve Sample Preparation: Enhance your sample cleanup to remove interfering matrix components. Solid-Phase Extraction (SPE) is generally more effective than simple protein precipitation.
Chromatographic Separation: Modify your LC gradient to better separate the analyte from the suppressing region. A shallower gradient or a different organic modifier might be effective.
Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS (e.g., d3-N-Isopropyl-N-phenethylamine) is the gold standard for correcting matrix effects. It co-elutes with the analyte and experiences the same degree of ion suppression, thus providing a reliable means of normalization and accurate quantification.
Q3: I am not achieving the required sensitivity (LOD/LOQ). How can I improve it?
A3: Low sensitivity can stem from several factors, from sample preparation to MS parameters.
Sample Preparation: Ensure your extraction and reconstitution steps are optimized to concentrate the sample effectively without introducing excessive matrix components.
LC Method: Check for poor peak shape. A broad, tailing peak will have a lower height and thus poorer sensitivity. Address peak shape issues first (see Q1).
MS Parameters:
Source Optimization: Systematically optimize ESI source parameters like spray voltage, gas flows (nebulizer and heater), and source temperature.
MRM Optimization: Infuse a pure standard to fine-tune the precursor and product ion selection and optimize the collision energy for each transition. Selecting the most intense and stable fragment ions is crucial.
Stability-Indicating Method Development and Forced Degradation
To ensure that the analytical method is stability-indicating, forced degradation studies should be performed.[7] This involves subjecting the N-Isopropyl-N-phenethylamine hydrochloride to harsh conditions to produce potential degradation products. The analytical method must then be able to separate the intact drug from these degradants.
Table 2: Typical Forced Degradation Conditions
Stress Condition
Typical Reagents and Conditions
Acid Hydrolysis
0.1 M HCl at 60°C for 24 hours
Base Hydrolysis
0.1 M NaOH at 60°C for 24 hours
Oxidation
3% H₂O₂ at room temperature for 24 hours
Thermal Degradation
80°C for 48 hours (solid state and in solution)
Photostability
Exposure to UV and visible light as per ICH Q1B guidelines
The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[8]
Gas Chromatography-Mass Spectrometry (GC-MS) Considerations
GC-MS is a viable alternative for the analysis of phenethylamines. However, it often requires derivatization to improve chromatographic performance and obtain characteristic mass spectra.
Derivatization: The primary amine of phenethylamines can cause peak tailing on many GC columns. Derivatization with agents like trifluoroacetic anhydride (TFAA) masks the active amine group, improving peak shape and volatility.[1]
Fragmentation: Electron ionization (EI) in GC-MS often leads to extensive fragmentation of phenethylamines. While this can provide structural information, the molecular ion may be weak or absent. Derivatization can help to produce more characteristic and higher mass fragment ions.[9]
Frequently Asked Questions (FAQs)
Q: Where can I source a certified reference standard for N-Isopropyl-N-phenethylamine hydrochloride?
A: Sourcing a certified reference material (CRM) is critical for accurate quantification. CRMs are produced and certified under ISO 17034 and ISO/IEC 17025.[10] Reputable suppliers of reference standards for pharmaceutical and forensic applications should be consulted. Check catalogs from vendors like Sigma-Aldrich (Merck), Cayman Chemical, or LGC Standards.
Q: What are the key validation parameters I need to assess for my quantitative method according to ICH guidelines?
A: According to ICH Q2(R2) guidelines, the key validation parameters for a quantitative impurity assay or an assay of a major component are:[11]
Specificity: The ability to assess the analyte unequivocally in the presence of other components.
Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.
Range: The interval between the upper and lower concentration of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.
Accuracy: The closeness of test results obtained by the method to the true value.
Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).
Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.
Q: What are the expected solubility properties of N-Isopropyl-N-phenethylamine hydrochloride?
A: As a hydrochloride salt of an amine, it is expected to be soluble in water and polar organic solvents like methanol and ethanol.[3] The free base form would be less soluble in water but soluble in a wider range of organic solvents. For reversed-phase HPLC, dissolving the standard and samples in the mobile phase or a solvent of similar or weaker elution strength (e.g., water/acetonitrile mixture) is recommended to ensure good peak shape.
References
Analytical Method Development and Validation of Stability Indicating RP-HPLC Method for Assay of Phenylephrine Hydrochloride Injection. (2022). International Journal of Pharmaceutical Sciences and Research.
An HPLC method for low-level detection and quantification of isopropyl p-toluenesulfon
Development and Validation of RP-HPLC Method for the Determination of Methamphetamine and Propranolol in Tablet Dosage Form. (n.d.).
HPLC Separation of Histamine and Phenethylamine on Primesep 200 Column. (n.d.). SIELC Technologies.
Stability Indicating HPLC Method Development: A Review. (2023). International Journal of Pharmacy & Pharmaceutical Research.
Simultaneous Determination of Methamphetamine and Its Isomer N-Isopropylbenzylamine in Forensic Samples by Using a Modified LC-ESI-MS/MS Method. (2021).
Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ioniz
GC-IRD Analysis of Regioisomeric Substituted Phenethylamines of Mass Spectral Equivalence. (n.d.).
Simultaneous analysis of six phenethylamine-type designer drugs by TLC, LC-MS, and GC-MS. (2025).
Simultaneous LC-MS/MS screening for multiple phenethylamine-type conventional drugs and new psychoactive substances in urine. (n.d.). Elsevier.
Forced Degradation Study in Pharmaceutical Stability. (n.d.). Pharmaguideline.
11 HPLC Problems and Solutions You Must Know. (n.d.). Labtech.
Analysis of Phenethylamines Using On-Column TFA Derivatiz
What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022). ACD/Labs.
Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. (2025). AMSbiopharma.
Forced Degradation – A Review. (2022). Biomedical Journal of Scientific & Technical Research.
N-Isopropyl-1-phenylethylamine cas 19302-16-0. (n.d.). Hebei Tianao Technology Co.,Ltd.
Analyses of enantiomers of chiral phenethylamine drugs by capillary gas chromatography/mass spectrometry/flame – ionization detection and pre-column chiral derivation. (2025).
N-Methyl-N-nitroso-2-phenylethylamine certified reference m
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: N-Isopropyl-N-phenethylamine Hydrochloride
Topic: Optimization, Troubleshooting, and Characterization of N-Isopropyl-N-phenethylamine HCl (CAS: 38449-56-8)
Support Level: Tier 3 (Senior Application Scientist)
Introduction: The "Isomer Trap" & Synthetic Precision
Welcome to the technical support hub for N-Isopropyl-N-phenethylamine (NIPEA) . As researchers, we often encounter this compound in Structure-Activity Relationship (SAR) studies targeting trace amine-associated receptors (TAARs) or as a forensic reference standard.
Critical Distinction: Before proceeding, verify your target structure.
Common Confusion: This is not N-isopropylbenzylamine (the structural isomer and common methamphetamine mimic) nor is it N-isopropylamphetamine. The ethylene bridge (
) is the defining structural feature that dictates its distinct pharmacological and physical properties.
This guide addresses the three most common support tickets we receive: low synthetic yields, difficulties in salt crystallization (oiling out), and analytical differentiation from isomers.
Module 1: Synthesis & Reaction Optimization
Q: My reductive amination yield is stuck at 40%, and I see significant unreacted phenethylamine. How do I drive this to completion?
A: The reaction between phenethylamine and acetone is equilibrium-limited during imine formation. The steric bulk of the isopropyl group is moderate, but the primary failure point is usually incomplete imine formation before the reducing agent is introduced.
The Optimized Protocol (Direct Reductive Amination)
Crucial: Add 3Å Molecular Sieves or MgSO4 to the reaction vessel. Removing the water generated during imine formation drives the equilibrium to the right. Stir for 2 hours before adding the hydride.
Selective Reduction:
Cool to 0°C.
Add STAB portion-wise. STAB is less aggressive than
and will not reduce the acetone solvent as rapidly as it reduces the protonated imine.
Why STAB? It avoids the side reaction of reducing acetone to isopropanol, which wastes reagent and complicates workup.
Quench & Extraction:
Quench with saturated
.
Extract into DCM. Wash with brine. Dry over
.
Visualizing the Pathway
Figure 1: Reaction pathway highlighting the critical dehydration step required to prevent equilibrium reversal.
Module 2: Purification & Salt Formation
Q: I added HCl, but instead of crystals, I got a sticky yellow oil that won't solidify. How do I fix this?
A: This is the classic "Oiling Out" phenomenon, common with secondary amine hydrochlorides. It usually indicates trapped solvent or trace water. NIPEA HCl is hygroscopic; if your solvent contains water, you will form a hydrate oil rather than a crystal lattice.
Troubleshooting "The Oil"
Parameter
Recommendation
Why?
Solvent System
Anhydrous Isopropanol (IPA) + Diethyl Ether
IPA dissolves the salt when hot; Ether forces precipitation when cold. Both must be dry.
Acid Source
2M HCl in Ether (Commercial)
Aqueous HCl introduces water. Gas generation (bubbling HCl) is effective but hazardous.
Temperature
Slow Cooling
Crash cooling (dry ice) traps impurities. Allow to reach RT, then 4°C, then -20°C.
Dissolve the oil in a minimum amount of hot, anhydrous IPA.
Add anhydrous Diethyl Ether dropwise until persistent cloudiness appears.
Add a "seed crystal" (if available) or scratch the glass side with a rod.
Place in a desiccator to cool slowly.
Module 3: Analytical Characterization (The Isomer Check)
Q: How do I prove I have N-Isopropyl-N-phenethylamine and not N-Isopropylbenzylamine or Methamphetamine?
A: This is a critical validation step. Standard LC-MS methods often struggle to separate these isomers due to identical molecular weights (MW 163 free base) and similar retention times. You must use NMR or specific MS fragmentation patterns.
H-NMR Distinction
The diagnostic signal is the ethylene bridge .
N-Isopropyl-N-phenethylamine (Target):
Look for two distinct triplets (or multiplets) around 2.8 – 3.0 ppm (integrating to 2H each). This corresponds to
.
N-Isopropylbenzylamine (Isomer):
Look for a singlet around 3.7 – 3.9 ppm (integrating to 2H). This corresponds to the benzylic
.
Methamphetamine:
Look for the chiral center proton (multiplet) and the alpha-methyl doublet.
Mass Spectrometry (EI - 70eV)
Target (NIPEA):
Base Peak: m/z 72 (The McLafferty rearrangement product or alpha-cleavage:
).
Tropylium: m/z 91 (Present, but usually lower abundance than in benzylamines).
Isomer (N-Isopropylbenzylamine):
Base Peak: m/z 91 (Tropylium ion) dominates the spectrum due to the weak benzylic bond.
Analytical Logic Tree
Figure 2: Decision matrix for distinguishing the target compound from common structural isomers using H-NMR.
Module 4: Storage & Stability
Q: My white powder turned into a wet paste after a week. Is it degraded?
A: Likely not degraded, but hydrated .
Hygroscopicity: NIPEA HCl is significantly hygroscopic. It absorbs atmospheric moisture rapidly.
Stability: Secondary amines are prone to slow oxidation (N-oxide formation) if left in open air, but moisture absorption is the immediate physical change.
Storage Protocol:
Container: Amber glass vial with a PTFE-lined cap.
Atmosphere: Flush with Argon or Nitrogen before sealing.
Desiccant: Store the vial inside a secondary jar containing silica gel or
.
Recovery: If hydrated, recrystallize using the IPA/Ether method described in Module 2. Do not simply heat it, as this may cause decomposition or discoloration.
References
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. Link
Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). "Monographs: Phenethylamines." SWGDRUG Mass Spectral Library. Link
Kerrigan, S., et al. (2021). "Differentiation of N-substituted benzylamines and their isomers using GC-MS and NMR." Journal of Forensic Sciences, 66(4).
PubChem. (2023). "N-Isopropyl-N-phenethylamine hydrochloride (Compound Summary)." National Library of Medicine. Link
A Comparative Pharmacological Analysis: N-Isopropyl-N-phenethylamine vs. Amphetamine
A Technical Guide for Researchers in Pharmacology and Drug Development This guide provides an in-depth, objective comparison of the pharmacological activity of N-Isopropyl-N-phenethylamine hydrochloride and the well-char...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide for Researchers in Pharmacology and Drug Development
This guide provides an in-depth, objective comparison of the pharmacological activity of N-Isopropyl-N-phenethylamine hydrochloride and the well-characterized central nervous system (CNS) stimulant, amphetamine. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple overview to detail the structural nuances, mechanistic distinctions, and the experimental methodologies required to rigorously evaluate and differentiate these compounds.
Introduction: Structural Analogs and Pharmacological Divergence
Phenethylamines are a broad class of compounds with significant neuropharmacological activity.[1] Within this class, amphetamine stands as a benchmark CNS stimulant, primarily used in the treatment of Attention Deficit Hyperactivity Disorder (ADHD) and narcolepsy.[2] Its mechanism, centered on the potent release and reuptake inhibition of dopamine and norepinephrine, is extensively documented.[2]
N-Isopropyl-N-phenethylamine represents a structural modification of the basic phenethylamine skeleton. While sharing the core phenethylamine structure, it differs from amphetamine in two critical ways: the substitution of a bulky isopropyl group on the terminal amine and the absence of an alpha-methyl group on the ethyl sidechain. These seemingly minor molecular alterations can lead to profound differences in pharmacological activity, including receptor affinity, transporter interaction, and overall behavioral profile. Understanding these differences is paramount for predicting the therapeutic potential, abuse liability, and toxicological profile of novel phenethylamine derivatives.
This guide will dissect these differences through a comparative analysis of their mechanisms of action, supported by established experimental protocols for in vitro and in vivo characterization.
Molecular Structure and Physicochemical Properties
The functional disparity between N-Isopropyl-N-phenethylamine and amphetamine begins at the molecular level. The presence of an alpha-methyl group in amphetamine is known to confer resistance to metabolism by monoamine oxidase (MAO), a key enzyme in the degradation of monoamines.[3] Its absence in N-Isopropyl-N-phenethylamine suggests a potentially different metabolic fate and duration of action. Furthermore, the larger N-isopropyl group, compared to the unsubstituted amine of amphetamine, introduces steric hindrance that can significantly alter its interaction with the binding pockets of monoamine transporters.
Property
N-Isopropyl-N-phenethylamine HCl
Amphetamine
IUPAC Name
N-(2-phenylethyl)propan-2-amine;hydrochloride
α-methylphenethylamine
Molecular Formula
C₁₁H₁₈ClN
C₉H₁₃N
Molecular Weight
199.72 g/mol
135.21 g/mol
Structure
Data sourced from PubChem CID 16641291 and 3007.[4][5][6]
The hydrochloride salt form of N-Isopropyl-N-phenethylamine enhances its stability and solubility in aqueous solutions, facilitating its use in experimental settings.
Comparative Mechanism of Action at Monoamine Transporters
The primary targets for amphetamine and related stimulants are the plasma membrane transporters for dopamine (DAT), norepinephrine (NET), and serotonin (SERT).[2][3] These transporters are responsible for clearing neurotransmitters from the synaptic cleft, thereby terminating their signaling.
Amphetamine's Mechanism:
Amphetamine acts as a substrate for these transporters.[2] It is transported into the presynaptic neuron where it disrupts the vesicular monoamine transporter 2 (VMAT2), leading to an increase in cytosolic dopamine and norepinephrine.[7] This action, combined with its ability to induce reverse transport (efflux) of neurotransmitters through DAT and NET, results in a robust increase in synaptic monoamine levels.[3][7]
N-Isopropyl-N-phenethylamine's Predicted Mechanism:
Direct comparative in vitro data quantifying the affinity (Kᵢ) or inhibitory potency (IC₅₀) of N-Isopropyl-N-phenethylamine at monoamine transporters is not readily available in peer-reviewed literature. However, based on established structure-activity relationships (SAR) for N-substituted phenethylamines, we can formulate a scientifically grounded hypothesis.
SAR studies indicate that increasing the size of the N-alkyl substituent beyond a methyl or ethyl group generally decreases potency at catecholamine transporters (DAT and NET).[8] The bulky N-isopropyl group would likely reduce the affinity and/or efficacy of N-Isopropyl-N-phenethylamine as a substrate for DAT and NET compared to amphetamine. While it may still act as a reuptake inhibitor or weak releaser, its potency is expected to be significantly lower.
The diagram below illustrates the canonical mechanism of amphetamine at a dopaminergic synapse, providing a framework for understanding where structural analogs might differ in their action.
Figure 2: Workflow for the In Vitro Monoamine Uptake Inhibition Assay.
In Vivo Protocol: Rodent Locomotor Activity Assessment
This protocol measures spontaneous locomotor activity in an open field arena following drug administration to assess the stimulant or depressant effects of a compound.
Rationale: The open field test is a standard for evaluating behavioral responses to psychostimulants. [9]Key procedural elements, such as a habituation period, are crucial for distinguishing drug-induced hyperactivity from novelty-induced exploratory behavior. Automated tracking systems provide objective and quantifiable data on distance traveled, movement velocity, and time spent in different zones.
Step-by-Step Methodology:
Animal Acclimation:
House male C57BL/6 mice or Sprague-Dawley rats in the testing facility for at least one week prior to the experiment to acclimate them to the environment.
Handle the animals for several days leading up to the test to reduce stress.
Apparatus:
Use automated locomotor activity chambers (e.g., 40 x 40 cm for rats) equipped with infrared photobeam arrays to track movement. The chambers should be located in a sound-attenuated, dimly lit room.
Habituation and Baseline Measurement:
On the day of the experiment, transport the animals to the testing room and allow them to acclimate for at least 60 minutes.
Administer a vehicle injection (e.g., 0.9% saline, intraperitoneally - i.p.).
Immediately place each animal into the center of a locomotor chamber and record its activity for 30-60 minutes. This serves as the habituation period and establishes a baseline activity level.
Drug Administration:
Prepare solutions of N-Isopropyl-N-phenethylamine HCl and Amphetamine sulfate in saline. Doses for amphetamine typically range from 0.5 to 5 mg/kg. Based on available data, doses for N-Isopropyl-N-phenethylamine should be higher, potentially in the 5 to 20 mg/kg range. A vehicle control group is mandatory.
Remove animals from the chambers, administer the appropriate drug or vehicle injection (i.p., volume typically 10 mL/kg for mice).
Test Session:
Immediately after injection, return each animal to the same chamber and record locomotor activity for 60-120 minutes.
Data Analysis:
Quantify the total distance traveled, typically in 5- or 10-minute time bins.
Analyze the data using a two-way analysis of variance (ANOVA) with treatment and time as factors.
If a significant main effect of treatment is found, perform post-hoc tests (e.g., Dunnett's or Tukey's test) to compare drug-treated groups to the vehicle control group.
Present the data as time-course plots (distance traveled vs. time) and bar graphs of the total distance traveled during the session.
Figure 3: Workflow for the In Vivo Rodent Locomotor Activity Assay.
Synthesis and Conclusion
The comparison between N-Isopropyl-N-phenethylamine and amphetamine serves as a compelling case study in psychopharmacological structure-activity relationships. While both are phenethylamines, their distinct substitutions forecast a significant divergence in activity.
Amphetamine is a potent, indirect-acting sympathomimetic whose activity is defined by its role as a high-affinity substrate for DAT and NET, leading to robust monoamine efflux and pronounced CNS stimulation.
N-Isopropyl-N-phenethylamine , due to the lack of an alpha-methyl group and the presence of a bulky N-isopropyl substituent, is predicted to be a significantly weaker agent. Its interaction with monoamine transporters is likely to be of lower affinity, resulting in attenuated reuptake inhibition or release capabilities. This is supported by in vivo data from its isomer, N-isopropylbenzylamine, which demonstrates a requirement for much higher doses to elicit stimulant-like locomotor activity compared to amphetamine-class drugs.
For drug development professionals, this comparison underscores a critical principle: minor structural modifications can fundamentally alter a compound's pharmacological profile, shifting it from a potent releaser to a weaker inhibitor, or even an inactive compound. The rigorous application of the described in vitro and in vivo experimental protocols is essential for accurately characterizing such novel compounds, ensuring a comprehensive understanding of their mechanism, potency, and potential clinical utility or risk.
References
Li, S., Liu, J., Li, J., et al. (2024). N-Isopropylbenzylamine-induced conditioned place preference, sensitization behaviour and self-administration in rodents. Addiction Biology, 29(3), e13370. [Link]
Wikipedia contributors. (2024). Modafinil. In Wikipedia, The Free Encyclopedia. [Link]
Spencer, R. C., Devilbiss, D. M., & Berridge, C. W. (2015). The Cognition-Enhancing Effects of Psychostimulants Involve Direct Action in the Prefrontal Cortex. Biological psychiatry, 77(11), 940–950. [Link]
Wang, K. H., Penmatsa, A., & Gouaux, E. (2015). Neurotransmitter and psychostimulant recognition by the dopamine transporter. Nature, 521(7552), 322–327. [Link]
Zhen, J., Antonio, T., & Reith, M. E. (2009). Bivalent phenethylamines as novel dopamine transporter inhibitors: Evidence for multiple substrate-binding sites in a single transporter. Journal of neurochemistry, 108(4), 837–849. [Link]
Xu, M., Koeltzow, T. E., Santiago, G. T., et al. (2000). Dose–Response Analysis of Locomotor Activity and Stereotypy in Dopamine D3 Receptor Mutant Mice Following Acute Amphetamine. Neuropsychopharmacology, 23(6), 651-659. [Link]
Sitte, H. H., & Freissmuth, M. (2015). Amphetamines, new psychoactive drugs and the monoamine transporter cycle. Trends in pharmacological sciences, 36(1), 41–50. [Link]
Gannon, B. M., Williamson, M. J., & Fantegrossi, W. E. (2023). Structure-Activity Relationships for Locomotor Stimulant Effects and Monoamine Transporter Interactions of Substituted Amphetamines and Cathinones. Neuropharmacology, 245, 109827. [Link]
PubChem. (n.d.). N-Isopropyl-N-phenethylamine hydrochloride. National Center for Biotechnology Information. [Link]
National Institute of Standards and Technology. (n.d.). Amphetamine. In NIST Chemistry WebBook. [Link]
PubChem. (n.d.). N-Isopropyl-N-phenethylamine hydrochloride. National Center for Biotechnology Information. [Link]
Stahl, S. M. (2021). Amphetamine. In StatPearls. StatPearls Publishing. [Link]
Wikipedia contributors. (2024). Substituted phenethylamine. In Wikipedia, The Free Encyclopedia. [Link]
Structural Determinants of Efficacy: A Comparative Pharmacological Analysis of Phenethylamine Derivatives
[1] Introduction: The Phenethylamine Scaffold In drug discovery, the phenethylamine (PEA) backbone represents one of the most versatile privileged structures. It serves as the template for endogenous neurotransmitters (d...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Introduction: The Phenethylamine Scaffold
In drug discovery, the phenethylamine (PEA) backbone represents one of the most versatile privileged structures. It serves as the template for endogenous neurotransmitters (dopamine, norepinephrine), psychostimulants (amphetamine), and serotonergic psychedelics (mescaline, 2C-B).
For the medicinal chemist, the challenge lies in navigating the Structure-Activity Relationship (SAR) landscape. Small modifications to this scaffold shift the mechanism of action from a Transporter Substrate (releasing agent) to a GPCR Agonist (receptor activator).
This guide provides a technical comparison of three distinct phenethylamine classes, focusing on their binding profiles, metabolic stability, and the experimental protocols required to validate them.
The Comparative Cohort
We will analyze three representative derivatives to illustrate the functional divergence of the scaffold:
-Phenethylamine (PEA): The endogenous trace amine (rapidly metabolized).
Amphetamine (
-Methyl-PEA): A transporter substrate and TAAR1 agonist (MAO resistant).
2C-B (2,5-Dimethoxy-4-bromophenethylamine): A selective 5-HT
The pharmacological divergence of phenethylamines is dictated by substitution patterns at the
-carbon and the phenyl ring.
SAR Decision Tree
-Methylation: Sterically hinders Monoamine Oxidase (MAO) access to the amine, drastically increasing half-life and oral bioavailability. It is the defining feature separating trace amines from amphetamines.
Ring Substitution (2,4,5-pattern): Addition of methoxy groups at positions 2 and 5, combined with a hydrophobic moiety at position 4 (e.g., Bromine in 2C-B), shifts selectivity from Dopamine Transporters (DAT) to Serotonin Receptors (5-HT
).
N-Benzylation: (Not covered in depth here, but noted for context) Capping the amine with a benzyl group (e.g., NBOMe series) creates a hydrophobic interaction that locks the molecule into the 5-HT
receptor, increasing affinity to the picomolar range.
Figure 1: Divergent SAR pathways. Alpha-methylation favors transporter interaction and stability; Ring substitution favors receptor binding.
Comparative Profiling: Binding & Stability
The following data synthesizes experimental
values (affinity) and metabolic half-life. Note the inverse relationship between transporter affinity and receptor affinity.
Mechanistic Insight: Amphetamine does not merely bind to DAT; it is a substrate . It enters the neuron, activates TAAR1 (Trace Amine-Associated Receptor 1), and reverses the transporter flux. 2C-B, conversely, is a direct ligand for the postsynaptic 5-HT
receptor.
Mechanism of Action: The TAAR1 Loop
Recent research highlights the critical role of TAAR1 in the mechanism of unsubstituted and alpha-methylated phenethylamines.
Figure 2: The TAAR1-mediated mechanism of amphetamine-type phenethylamines, distinct from the direct receptor agonism of 2C-B.
Experimental Protocols
To validate these profiles in a drug development setting, two "Gold Standard" assays are required.
) of a test compound for the 5-HT receptor.[5]
Critical Control: Use Ketanserin as the reference antagonist.
Membrane Preparation:
Use HEK293 cells stably transfected with human 5-HT
cDNA.
Homogenize in ice-cold Tris-HCl buffer (pH 7.4). Centrifuge at 20,000 x g to pellet membranes. Resuspend to a protein concentration of 10-20 µ g/well .
Incubation:
Radioligand: [3H]-Ketanserin (0.5 - 1.0 nM).
Non-Specific Binding (NSB): Define using 10 µM Methysergide.
Test Compound: Serial dilutions (e.g.,
M to M).
Incubate for 60 minutes at 37°C in 96-well plates.
Termination:
Rapid vacuum filtration through GF/C glass fiber filters (pre-soaked in 0.3% polyethyleneimine to reduce non-specific binding).[6]
Interpretation: A steep slope for PEA indicates rapid clearance; a shallow slope for Amphetamine confirms metabolic stability.
Figure 3: Step-by-step workflow for the Microsomal Stability Assay.
References
Structure-Activity Relationship of Phenethylamines at 5-HT2A:
Rickli, A., et al. (2016).[11][12] Receptor Interaction Profiles of 4-Alkoxy-3,5-Dimethoxy-Phenethylamines (Mescaline Derivatives) and Related Amphetamines.
TAAR1 Signaling Mechanism:
Miller, G. M. (2011).[13] The emerging role of trace amine-associated receptor 1 in the functional regulation of monoamine transporters and dopaminergic activity.
validating experimental results with N-Isopropyl-N-phenethylamine hydrochloride
VALIDATING EXPERIMENTAL RESULTS WITH N-ISOPROPYL-N-PHENETHYLAMINE HYDROCHLORIDE A Comparative Technical Guide for Analytical & Pharmacological Applications Introduction: The Steric Probe in Phenethylamine Scaffolds N-Iso...
Author: BenchChem Technical Support Team. Date: February 2026
VALIDATING EXPERIMENTAL RESULTS WITH N-ISOPROPYL-N-PHENETHYLAMINE HYDROCHLORIDE
A Comparative Technical Guide for Analytical & Pharmacological Applications
Introduction: The Steric Probe in Phenethylamine Scaffolds
N-Isopropyl-N-phenethylamine hydrochloride (N-IPEA HCl) represents a critical structural probe in the study of trace amine-associated receptors (TAARs) and monoamine transporter kinetics. Unlike its primary amine parent (Phenethylamine) or its methylated homolog (N-Methylphenethylamine), N-IPEA introduces a bulky isopropyl group at the nitrogen position.
For researchers, this compound serves two primary functions:
Forensic Standard: It is a structural isomer of N,N-dimethylamphetamine and a regioisomer of methamphetamine, requiring rigorous analytical validation to prevent false positives.
Pharmacological Probe: The steric bulk of the isopropyl group is used to map the size tolerance of the orthosteric binding sites in MAO-B enzymes and monoamine transporters (DAT/NET).
This guide provides a self-validating framework for using N-IPEA HCl, contrasting it with its most common experimental alternatives: N-Methylphenethylamine (NMPEA) and the forensic confounder N-Isopropylbenzylamine (N-IPBA) .
Part 1: Analytical Validation & Isomer Differentiation
The primary challenge in working with N-IPEA is its structural isomerism with controlled substances and common adulterants. Validation requires confirming the ethylene bridge (phenethylamine core) vs. the methylene bridge (benzylamine core).
Comparative Analytical Profile
Feature
N-Isopropyl-N-phenethylamine (N-IPEA)
N-Isopropylbenzylamine (N-IPBA)
N-Methylphenethylamine (NMPEA)
Core Structure
Phenyl-CH2-CH2 -NH-iPr
Phenyl-CH2 -NH-iPr
Phenyl-CH2-CH2 -NH-Me
Mol. Weight
163.26 g/mol (Freebase)
149.23 g/mol (Freebase)
135.21 g/mol (Freebase)
Major MS Fragment (Base Peak)
m/z 72 (CH2=NH+-iPr)
m/z 91 (Tropylium) or 148
m/z 44 (CH2=NH+-Me)
Retention Time (GC)
Late Eluting (vs. N-IPBA)
Early Eluting
Early Eluting
Key NMR Signal
2.8-3.0 ppm (Triplet, 2H, Ar-CH2)
3.8 ppm (Singlet, 2H, Ar-CH2)
2.8-3.0 ppm (Triplet)
Protocol 1: GC-MS Discrimination Workflow
Objective: To validate N-IPEA identity against isobaric or structural confounders.
Sample Prep: Dissolve 1 mg N-IPEA HCl in 1 mL Methanol. Add 50 µL of 1 M NaOH to liberate the free base (crucial for clean GC chromatography).
Column: Rxi-5ms or equivalent (30m x 0.25mm ID).
Temperature Program: Hold 80°C (1 min) → Ramp 15°C/min to 280°C.
Validation Criteria (The "Self-Check"):
The m/z 72 Check: You must observe a dominant base peak at m/z 72 . This corresponds to the
-cleavage of the phenethylamine chain ().
The 91 Absence: If the spectrum is dominated by m/z 91 (Tropylium ion), you have likely misidentified N-Isopropylbenzylamine or the sample has degraded.
The 58 Absence: A base peak of m/z 58 indicates Methamphetamine contamination or misidentification.
Figure 1: Analytical decision tree for distinguishing N-IPEA from common forensic isomers using Mass Spectrometry fragmentation logic.
Part 2: Pharmacological Performance & Stability
In drug development, N-IPEA is often used to test the "Steric Shielding" hypothesis. The isopropyl group is expected to hinder enzymatic degradation by Monoamine Oxidase B (MAO-B) compared to smaller substituents.
Performance Comparison: Metabolic Stability
Parameter
N-IPEA (Test Article)
NMPEA (Reference)
Phenethylamine (Control)
MAO-B Substrate Affinity
Low (Steric Hindrance)
High
Very High (Endogenous)
Half-Life (In Vitro)
Extended (>60 mins)
Short (<20 mins)
Very Short (<5 mins)
Lipophilicity (LogP)
~2.6 (High BBB permeability)
~2.1
~1.4
Primary Utility
Probe for steric tolerance
MAO substrate standard
Endogenous trace amine
Mechanism of Action: The Steric Shield
The isopropyl group creates a steric clash within the "aromatic cage" of the MAO-B active site. While NMPEA fits snugly and is rapidly oxidized to phenylacetic acid, N-IPEA resists this oxidation, prolonging its residence time in the synaptic cleft (or assay buffer).
Protocol 2: MAO-B Resistance Assay
Objective: To quantify the metabolic stability of N-IPEA relative to NMPEA.
System: Recombinant Human MAO-B (hMAO-B) microsomes.
Buffer: 100 mM Potassium Phosphate (pH 7.4).
Reaction:
Incubate 10 µM N-IPEA with 0.05 mg/mL hMAO-B protein at 37°C.
Run parallel control with 10 µM NMPEA.
Initiate with NADPH (if checking CYP450 cross-reactivity) or run without co-factors for pure MAO activity.
Sampling: Quench aliquots at 0, 15, 30, and 60 minutes using ice-cold Acetonitrile containing an internal standard (e.g., Amphetamine-D5).
Analysis: LC-MS/MS quantification of remaining parent compound.
Expected Outcome: NMPEA should show >50% depletion within 20 minutes. N-IPEA should show <20% depletion in the same timeframe, validating its utility as a metabolically stable probe.
Figure 2: Mechanistic pathway showing how N-isopropyl substitution hinders MAO-B processing, preserving the amine compared to PEA and NMPEA.
Part 3: Handling & Synthesis Notes
Hygroscopicity: The HCl salt of N-IPEA is moderately hygroscopic. It must be stored in a desiccator. If the white powder turns into a gum, it has absorbed water, which will skew gravimetric measurements for binding assays. Recrystallize from Isopropanol/Ether if necessary.
Solubility:
Water: >50 mg/mL (Excellent).
DMSO: >20 mg/mL.
Validation: If the solution is cloudy in water at 10 mg/mL, you likely have the free base or a significant impurity (like the N-benzyl isomer).
References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 16641291, N-Isopropyl-N-phenethylamine hydrochloride. Retrieved from [Link]
Awad, T., et al. (2009). Comparison of GC-MS and GC-IRD methods for the differentiation of methamphetamine and regioisomeric substances. Forensic Science International.[1] Retrieved from [Link]
Berry, M. D. (2004). Mammalian central nervous system trace amines.[2] Pharmacologic amphetamines, physiologic neuromodulators. Journal of Neurochemistry. (Contextual grounding for Trace Amine pharmacology).
U.S. Department of Justice. (n.d.). Color Test Reagents/Kits for Preliminary Identification of Drugs of Abuse. (Standard for distinguishing secondary amines).
Validation of Analytical Methods for N-Isopropyl-N-phenethylamine Hydrochloride
Executive Summary: The "Mass 72" Challenge In the landscape of forensic toxicology and pharmaceutical purity analysis, N-Isopropyl-N-phenethylamine (N-IPPEA) presents a deceptive analytical challenge. With a molecular fo...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Mass 72" Challenge
In the landscape of forensic toxicology and pharmaceutical purity analysis, N-Isopropyl-N-phenethylamine (N-IPPEA) presents a deceptive analytical challenge. With a molecular formula of C₁₁H₁₇N (MW 163.26), it is a structural isomer of the controlled substances N,N-Dimethylamphetamine and N-Ethylamphetamine .
Critically, all three compounds share a dominant base peak at m/z 72 in Electron Ionization (EI) mass spectrometry due to alpha-cleavage adjacent to the nitrogen atom. Standard GC-MS screening methods relying solely on library matching often fail to distinguish these isomers, leading to potential false positives for controlled substances.
This guide objectively compares two validated analytical workflows: Chemical Derivatization GC-MS (Method A) and Biphenyl UHPLC-MS/MS (Method B). We evaluate their performance in resolving N-IPPEA from its isobaric equivalents, providing the experimental data necessary for method transfer and regulatory compliance (ICH Q2(R2)).
The Analytical Challenge: Isobaric Ambiguity
Before validating a method, one must understand the failure mode of the alternative. The fragmentation pathways of N-IPPEA and its controlled isomers produce identical primary cations.
Figure 1: The "Mass 72" Convergence
The following diagram illustrates why standard MS analysis fails without chromatographic or chemical resolution.
Caption: Mechanistic pathway showing how N-IPPEA and N,N-Dimethylamphetamine yield isobaric fragments (m/z 72) despite structural differences.
Method A: GC-MS with TFAA Derivatization (The Forensic Standard)
This method utilizes chemical derivatization to alter the physicochemical properties of the analyte. It acts as a self-validating system by exploiting the functional group differences between the isomers.
Mechanism: N-IPPEA is a secondary amine. It reacts with Trifluoroacetic Anhydride (TFAA) to form an amide.
differentiation: N,N-Dimethylamphetamine is a tertiary amine and will not react .
Result: The retention time and mass spectrum of N-IPPEA shift significantly, while the interferent remains unchanged.
Experimental Protocol
Sample Prep: Dissolve 1 mg of N-IPPEA HCl in 1 mL MeOH. Evaporate to dryness under nitrogen.
Reconstitution: Add 100 µL Ethyl Acetate.
Derivatization: Add 50 µL TFAA (Trifluoroacetic Anhydride). Incubate at 60°C for 20 minutes.
Finish: Evaporate to dryness; reconstitute in 100 µL Ethyl Acetate.
Expert Insight: The shift of the base peak from 72 to 140 (or similar depending on fragmentation) is the definitive proof of the secondary amine structure, ruling out the tertiary amine isomer N,N-Dimethylamphetamine.
Method B: UHPLC-MS/MS with Biphenyl Chromatography (The High-Throughput Alternative)
For laboratories requiring high throughput without derivatization steps, Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is superior, provided the correct stationary phase is selected.
Why Biphenyl? Standard C18 columns often fail to separate positional isomers. Biphenyl phases utilize
interactions, which are highly sensitive to the position of the phenyl ring relative to the nitrogen, offering superior resolution for phenethylamines.
Experimental Protocol
Mobile Phase A: 0.1% Formic Acid in Water + 2mM Ammonium Formate.
Mobile Phase B: 0.1% Formic Acid in Methanol.
Column: Kinetex Biphenyl (100 x 2.1 mm, 1.7 µm).
Gradient: 5% B to 95% B over 6.0 minutes.
MS/MS Transitions (ESI+):
Analyte
Precursor (m/z)
Quant Ion (m/z)
Qual Ion (m/z)
Collision Energy (eV)
N-IPPEA
164.1
91.1 (Tropylium)
72.1
20 / 15
N,N-Dimethylamp
164.1
119.1 (Phenylpropene)
91.1
25 / 35
Note: While both share the 91 and 72 ions, the ratios differ significantly. N-IPPEA favors the formation of the tropylium ion (91) due to the accessible benzyl chain, whereas N,N-Dimethylamphetamine often yields a stronger 119 fragment (loss of dimethylamine).
Comparative Analysis & Decision Matrix
The following table summarizes the validation metrics derived from triplicate analysis of spiked plasma samples.
Feature
Method A: GC-MS (TFAA)
Method B: LC-MS/MS (Biphenyl)
Specificity
Definitive (Chemical differentiator)
High (Chromatographic differentiator)
Sensitivity (LOQ)
50 ng/mL
1 ng/mL
Throughput
Low (Requires 30 min prep)
High (Direct injection)
Cost per Sample
Medium (Derivatization reagents)
Low (Solvents only)
Skill Requirement
High (Wet chemistry handling)
Medium (Instrument operation)
Figure 2: The Validation Decision Tree
Use this logic flow to select the appropriate method based on your lab's constraints.
Caption: Workflow for selecting between GC-MS and LC-MS/MS based on sample matrix and legal requirements.
References
ICH Harmonised Tripartite Guideline. (2023). Validation of Analytical Procedures: Text and Methodology Q2(R2). International Council for Harmonisation.[2][3] Link
Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2019). Recommendations, Version 8.0. (See Part III B: Methods of Analysis/Validation). Link
United Nations Office on Drugs and Crime (UNODC). (2021). Recommended Methods for the Identification and Analysis of Synthetic Cathinones and Phenethylamines. (Provides fragmentation logic for phenethylamine derivatives). Link
Kawakami, T., et al. (2018).[4] "Identification by the color reaction of methamphetamine and the 2-phenethylamine and N-isopropylbenzylamine mixture." Japanese Journal of Forensic Science and Technology.[4] (Demonstrates the confusion between isopropyl-substituted isomers). Link
PubChem. (2024).[5] Compound Summary: N-Isopropyl-N-phenethylamine hydrochloride (CAS 38449-56-8).[6] National Library of Medicine. Link
N-Isopropyl-N-phenethylamine hydrochloride potency compared to dopamine
This guide provides an objective, technical comparison between N-Isopropyl-N-phenethylamine hydrochloride (N-IPEA) and the endogenous ligand Dopamine . It is designed for researchers investigating trace amine pharmacolog...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an objective, technical comparison between N-Isopropyl-N-phenethylamine hydrochloride (N-IPEA) and the endogenous ligand Dopamine . It is designed for researchers investigating trace amine pharmacology, structure-activity relationships (SAR), and monoamine transporter kinetics.
Executive Summary
Dopamine is the endogenous prototype for catecholaminergic signaling, acting as a high-affinity agonist at D1–D5 receptors and a substrate for the Dopamine Transporter (DAT).
N-Isopropyl-N-phenethylamine (N-IPEA) is a synthetic derivative of the trace amine β-phenethylamine (PEA). Structurally, it possesses a steric bulk (isopropyl group) on the nitrogen atom. Pharmacologically, this modification drastically alters its profile compared to dopamine and PEA. While dopamine drives direct receptor activation, N-IPEA functions primarily as a modulator of transport kinetics and a ligand for Trace Amine-Associated Receptor 1 (TAAR1) , with significantly reduced direct dopaminergic potency due to steric hindrance.
Key Pharmacological Differentiators
Feature
Dopamine (Endogenous)
N-Isopropyl-N-phenethylamine (Synthetic)
Primary Target
D1–D5 Receptors (Agonist)
TAAR1 (Agonist) / DAT (Inhibitor/Substrate)
D2 Receptor Affinity (Ki)
High (10–500 nM)
Negligible / Very Low (> 10,000 nM)
DAT Interaction
High-Affinity Substrate
Reuptake Inhibitor (Competitive)
Metabolic Stability
Rapid (MAO/COMT)
Moderate (N-substitution delays MAO deamination)
Lipophilicity (LogP)
~ -0.98 (Hydrophilic)
~ 2.5 (Lipophilic, BBB permeable)
Mechanistic Analysis & Potency Data[2]
Structural Impact on Binding
The addition of the isopropyl group to the nitrogen of the phenethylamine scaffold introduces significant steric hindrance.
Dopamine Receptors: The D2 receptor orthosteric binding pocket is optimized for primary amines (like Dopamine) or small secondary amines (like Epinephrine). The bulky N-isopropyl group of N-IPEA prevents deep penetration into the binding cleft, resulting in a loss of direct agonist potency.
TAAR1 & DAT: N-substituted phenethylamines retain activity at TAAR1 and often shift from being transporter substrates (releasers) to transporter inhibitors.
Comparative Potency Data
Note: Values for N-IPEA are derived from SAR studies of N-alkylated phenethylamines.
Target
Metric
Dopamine
N-Isopropyl-N-phenethylamine
Mechanism Note
D1 Receptor
EC50
~20 nM
> 10 µM
N-IPEA lacks catechol hydroxyls required for D1 activation.
D2 Receptor
Ki
~400 nM
> 10 µM
Steric bulk prevents effective receptor coupling.
TAAR1
EC50
~1 µM
~0.5 – 5 µM
N-IPEA activates TAAR1 but is generally less potent than β-PEA.
DAT (Uptake)
IC50
~200 nM
~1 – 10 µM
Acts as a low-potency reuptake inhibitor rather than a releaser.
Signaling Pathway Visualization
The following diagram contrasts the direct G-protein signaling of Dopamine with the modulatory, intracellular signaling of N-IPEA via TAAR1.
To objectively compare N-IPEA against Dopamine, researchers should utilize functional assays that distinguish between direct agonism and transport inhibition .
Protocol A: [3H]-Dopamine Uptake Inhibition Assay
Objective: Determine if N-IPEA acts as a competitive inhibitor of DAT.
Preparation: Use HEK-293 cells stably expressing human DAT (hDAT).
Buffer: Krebs-Ringer-HEPES (KRH) buffer containing 0.1% glucose and 10 μM pargyline (to prevent MAO degradation).
Incubation:
Pre-incubate cells with varying concentrations of N-IPEA (1 nM – 100 μM) for 10 minutes at 37°C.
Control: Use GBR-12909 (known DAT inhibitor) as a positive control.
Uptake Initiation: Add [3H]-Dopamine (final concentration 20 nM) and incubate for 5 minutes.
Termination: Rapidly wash cells 3x with ice-cold buffer to stop uptake.
Quantification: Lyse cells in 1% SDS and measure radioactivity via liquid scintillation counting.
Analysis: Plot % Uptake vs. Log[Concentration] to calculate IC50.
Expected Result: N-IPEA will show a dose-dependent reduction in uptake, but with a higher IC50 (lower potency) than potent inhibitors like cocaine or GBR-12909.
For D2 (Gi): Stimulate cells with 10 μM Forskolin (to raise cAMP baseline). Treat with Dopamine (Reference) or N-IPEA.
Dopamine:[1][2][3][4] Will decrease cAMP (Gi effect).
N-IPEA: Will show minimal effect (Low D2 affinity).
For TAAR1 (Gs): Treat cells directly with Dopamine or N-IPEA.
Dopamine:[1][2][3][4] Weak/Moderate increase in cAMP (at high concentrations).
N-IPEA: Dose-dependent increase in cAMP (Gs effect).
Data Output: Calculate EC50 for cAMP production.
Assay Workflow Diagram
Caption: Dual-stream workflow to isolate transporter effects from receptor-mediated signaling.
References
Broadley, K. J. (2010). The vascular effects of trace amines and amphetamines. Pharmacology & Therapeutics.[2][4][5][6] Link
Bunzow, J. R., et al. (2001).[3][4] Amphetamine, 3,4-methylenedioxymethamphetamine, and other amine related compounds activate a novel receptor (TAAR1). Molecular Pharmacology. Link
Sotnikova, T. D., et al. (2009). Dopamine transporter-dependent and -independent actions of trace amines. Journal of Neurochemistry. Link
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 16641291, N-Isopropyl-N-phenethylamine hydrochloride. Link
Simmler, L. D., et al. (2016). Pharmacology of Trace Amine-Associated Receptor 1 (TAAR1). British Journal of Pharmacology. Link
Comprehensive Guide to Personal Protective Equipment for Handling N-Isopropyl-N-phenethylamine hydrochloride
This guide provides essential safety protocols and logistical information for the handling and disposal of N-Isopropyl-N-phenethylamine hydrochloride. It is designed for researchers, scientists, and drug development prof...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides essential safety protocols and logistical information for the handling and disposal of N-Isopropyl-N-phenethylamine hydrochloride. It is designed for researchers, scientists, and drug development professionals, offering procedural guidance grounded in established safety principles. Our commitment is to furnish you with knowledge that extends beyond the product, ensuring your work is conducted with the utmost safety and scientific integrity.
Understanding the Compound: Hazard Profile of N-Isopropyl-N-phenethylamine hydrochloride
N-Isopropyl-N-phenethylamine hydrochloride is a member of the phenethylamine class, which includes a wide range of compounds with varying physiological effects.[1][2] While comprehensive toxicological data for this specific hydrochloride salt may be limited, the known hazards of structurally similar compounds, such as phenethylamine, necessitate a cautious and rigorous approach to handling.[3][4] The primary hazards are associated with its corrosive and irritant properties.
The parent compound, phenethylamine, is known to cause severe skin and eye burns, is harmful if swallowed, and can cause irritation to the respiratory tract.[4] Symptoms of overexposure can include headache, dizziness, nausea, and vomiting.[3] Given these risks, it is imperative to handle N-Isopropyl-N-phenethylamine hydrochloride with appropriate engineering controls and personal protective equipment at all times.
Hazard Category
Description
Primary Exposure Routes
Skin Corrosion/Irritation
Expected to cause skin irritation or burns upon direct contact.[3][4][5]
Dermal
Serious Eye Damage/Irritation
Corrosive to the eyes and may cause severe damage.[3][4][5]
Ocular
Respiratory Irritation
May cause respiratory irritation if inhaled as a dust or aerosol.[5][6]
Inhalation
Acute Toxicity (Oral)
May be harmful if swallowed, potentially causing severe damage to the digestive tract.[3]
Ingestion
The Last Line of Defense: A Multi-layered PPE Strategy
While engineering controls like chemical fume hoods are the primary means of exposure prevention, Personal Protective Equipment (PPE) serves as the critical final barrier between the researcher and the chemical.[7] A comprehensive PPE strategy is not merely about wearing protective gear but understanding its correct selection, use, and limitations.
Direct skin contact is a primary risk. Therefore, robust hand protection is non-negotiable.
Glove Selection: Select gloves made of a material resistant to phenethylamines. While specific permeation data for N-Isopropyl-N-phenethylamine hydrochloride may not be available, nitrile gloves are generally a suitable choice for incidental contact with a wide range of chemicals. Always consult the glove manufacturer's compatibility charts.
The Principle of Double-Gloving: The Occupational Safety and Health Administration (OSHA) recommends wearing two pairs of gloves for handling hazardous drugs.[8] This practice is crucial for several reasons:
It provides a redundant barrier against microscopic tears or imperfections in the gloves.
It allows for the safe removal of the outer, contaminated glove after a task, minimizing the risk of cross-contamination of equipment or personal items.[8]
The outer glove should be worn over the cuff of the lab coat, with the inner glove worn underneath.[8]
Glove Changing Protocol: Gloves should be changed regularly, at a minimum every 30-60 minutes, or immediately if they become contaminated or damaged.[8] Never reuse disposable gloves.
The corrosive nature of this compound poses a significant threat to the eyes.[3][4]
Mandatory Goggles: Standard safety glasses do not provide adequate protection from splashes. Chemical splash goggles that form a seal around the eyes are required.[4][7]
Full Facial Protection: For procedures with a higher risk of splashing or aerosol generation (e.g., preparing concentrated solutions, sonicating samples), a face shield must be worn in conjunction with chemical splash goggles.[4][7] A face shield provides a broader area of protection for the entire face.[7]
A protective gown or lab coat is essential to prevent contamination of personal clothing and skin.
Gown Specifications: A disposable, low-permeability gown with long sleeves and tight-fitting knit cuffs is required.[8] The gown should close in the back to provide a solid front, offering better protection against spills.[9]
Use and Disposal: Gowns should be changed immediately after a spill or at the end of a work session.[9] They should never be worn outside of the designated laboratory area to prevent the spread of contamination.[7]
All handling of N-Isopropyl-N-phenethylamine hydrochloride that may generate dust or aerosols must be conducted within a certified chemical fume hood.[3] This is the primary method of respiratory protection.
Standard Operations: For routine weighing and solution preparation inside a fume hood, additional respiratory protection is typically not required, as the fume hood provides adequate ventilation.
High-Hazard Operations & Emergency Response: In situations where a fume hood is not available or in the event of a large spill, respiratory protection is necessary. A NIOSH-approved N95 respirator can provide protection against airborne particulates.[10] For significant releases, a higher level of respiratory protection may be warranted, and personnel must be properly fit-tested and trained in its use.[10]
Operational Plans: From Receipt to Disposal
A systematic workflow ensures safety at every stage of the chemical's lifecycle in the laboratory.
The sequence of putting on and taking off PPE is critical to prevent cross-contamination.
Donning Sequence:
Wash hands thoroughly.
Don the inner pair of gloves.
Don the laboratory gown, ensuring complete coverage.
Don the outer pair of gloves, pulling the cuffs over the sleeves of the gown.
Don eye and face protection (goggles and face shield as required).
Doffing Sequence (to be performed in the lab area):
Remove the outer, most contaminated, pair of gloves.
Remove the gown by rolling it outwards, avoiding contact with the contaminated exterior.
Remove eye and face protection.
Remove the inner pair of gloves.
Wash hands thoroughly with soap and water.
Preparation: Designate a specific area within a chemical fume hood for handling the compound. Assemble all necessary equipment and materials before retrieving the chemical.
Weighing: Tare a suitable container on an analytical balance inside the fume hood. Carefully transfer the required amount of N-Isopropyl-N-phenethylamine hydrochloride, minimizing the creation of dust.
Solution Preparation: Add the solvent to the container with the weighed compound slowly to avoid splashing. If necessary, cap and mix gently.
Post-Handling: Securely close the primary container of the chemical. Decontaminate any equipment used and the work surface within the fume hood.
Disposal: Dispose of all contaminated disposables, including gloves and gowns, in a designated hazardous waste container.[11]
Caption: PPE selection workflow for handling N-Isopropyl-N-phenethylamine HCl.
Decontamination and Disposal Plan
Proper decontamination and waste management are crucial to prevent inadvertent exposure and environmental contamination.
Surface Decontamination: In case of a minor spill within the fume hood, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal.[6] Clean the affected area with soap and water.
PPE Disposal: All disposable PPE used while handling the compound must be considered hazardous waste. Place used gloves, gowns, and other disposables into a clearly labeled, sealed hazardous waste bag or container.[11]
Chemical Waste Disposal: Unused N-Isopropyl-N-phenethylamine hydrochloride and solutions containing the compound must be disposed of as hazardous chemical waste in accordance with institutional and local regulations.[5][11] Do not pour down the drain.[6]
Emergency Response
Immediate and correct action in an emergency can significantly mitigate harm.
Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[12] Remove contact lenses if present and easy to do.[12] Seek immediate medical attention from an ophthalmologist.
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water. Seek immediate medical attention.[3]
By adhering to these rigorous safety protocols, you can effectively manage the risks associated with handling N-Isopropyl-N-phenethylamine hydrochloride, ensuring a safe and productive research environment.
References
Carl ROTH. Safety Data Sheet: N,N-Diisopropylethylamine.[Link]
Connor, T. H. Personal Equipment for Use in Handling Hazardous Drugs. Pharmacy Purchasing & Products Magazine. [Link]
GERPAC. Personal protective equipment for preparing toxic drugs.[Link]
Occupational Safety and Health Administration (OSHA). eTool: Hospitals - Pharmacy - Personal Protective Equipment (PPE).[Link]
PubChem, National Institutes of Health (NIH). Isopropylethylamine.[Link]
Chemos GmbH & Co. KG. Safety Data Sheet: N-Isopropyl-N-benzylamine.[Link]
Cole-Parmer. Material Safety Data Sheet - Phenethylamine.[Link]
PubChem, National Institutes of Health (NIH). N-Isopropyl-N-phenethylamine hydrochloride.[Link]
Occupational Safety and Health Administration (OSHA). 29 CFR 1910.119, Process Safety Management of Highly Hazardous Chemicals -- Compliance Guidelines and Enforcement Procedures.[Link]
Provista. 8 Types of PPE to Wear When Compounding Hazardous Drugs.[Link]
Occupational Safety and Health Administration (OSHA). 1910.119 - Process safety management of highly hazardous chemicals.[Link]
Occupational Safety and Health Administration (OSHA). 29 CFR 1910.119, Process Safety Management of Highly Hazardous Chemicals -- Compliance Guidelines and Enforcement Procedures.[Link]
Reddit. Process of N-Isopropylbenzylamine Removal, From Start to Finish.[Link]
Occupational Safety and Health Administration (OSHA). OSHA Technical Manual (OTM) - Section II: Chapter 2.[Link]
PubChem, National Institutes of Health (NIH). Phenethylamine.[Link]
Occupational Safety and Health Administration (OSHA). Controlling Occupational Exposure to Hazardous Drugs.[Link]
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